4,4-Dimethyl-3,5-diphenyl-4H-pyrazole

• CAS: 30169-45-0

Core Science & Biosynthesis

Synthesis and Mechanistic Evaluation of 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole: A Technical Guide

Executive Summary

The 4H-pyrazole scaffold represents a unique class of cross-conjugated heterocycles that have garnered intense interest in bioorthogonal chemistry and advanced materials[1]. Unlike their thermodynamically stable 1H-pyrazole isomers, 4H-pyrazoles possess a saturated C4 center that locks the molecule in a diene configuration. This in-depth guide dissects the synthesis pathway, mechanistic electron flow, and experimental protocols required to synthesize 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP), serving as a foundational model for understanding hyperconjugative antiaromaticity and inverse-electron demand Diels-Alder (IEDDA) reactivity[2].

Retrosynthetic Strategy & Pathway Logic

The construction of the 4H-pyrazole core relies on the robust Knorr-type condensation between a 1,3-diketone and hydrazine[3]. To achieve the specific DMP architecture, the critical precursor is 2,2-dimethyl-1,3-diphenylpropane-1,3-dione. The synthetic logic dictates that the C2 position of the starting 1,3-diketone must be fully substituted (gem-dimethyl) prior to condensation. This pre-functionalization is non-negotiable; attempting to methylate a pre-formed pyrazole would yield a mixture of N-methylated 1H-pyrazoles rather than the desired C4-substituted 4H-pyrazole.

Fig 1. Forward synthesis workflow of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole.

Mechanistic Elucidation

The transformation of the sterically hindered 1,3-diketone into a 4H-pyrazole is a cascade of nucleophilic additions and dehydrations driven by acid catalysis and thermodynamic sinks.

• Electrophilic Activation & Primary Attack: The carbonyl oxygen is protonated by the acid catalyst (e.g., glacial acetic acid), lowering the LUMO energy of the C=O carbon. The primary amine of hydrazine attacks this highly electrophilic center, forming a tetrahedral hemiaminal intermediate.

• First Dehydration: The hemiaminal collapses, expelling a water molecule to yield a hydrazone. The acid catalyst is crucial here to protonate the leaving hydroxyl group.

• Intramolecular Cyclization: The pendant secondary amine of the hydrazone attacks the adjacent carbonyl. This ring closure is entropically accelerated by the Thorpe-Ingold effect ; the bulky gem-dimethyl group at C2 compresses the internal bond angles, forcing the reactive hydrazone and carbonyl moieties into close spatial proximity.

• Tautomeric Locking: A final dehydration yields the pyrazole ring. In standard 1,3-diketones, the resulting product would rapidly undergo a [1,5]-sigmatropic proton shift to aromatize into the highly stable 1H-pyrazole. However, the gem-dimethyl substitution at C4 physically blocks this pathway because there is no abstractable proton[1]. The molecule is "locked" in the 4H-configuration.

Fig 2. Step-by-step mechanistic electron flow and state transitions.

Quantitative Analysis of 4H-Pyrazole Reactivity

The physical properties and reactivity of 4H-pyrazoles are heavily dictated by the substituents at the C4 position. The saturated C4 center interrupts global aromaticity, leading to a phenomenon known as hyperconjugative antiaromaticity [2]. The gem-dimethyl group in DMP provides a baseline for understanding this destabilization compared to highly electronegative groups (like fluorine) which drastically accelerate Diels-Alder reactivity[4].

Table 1: Thermodynamic and Kinetic Parameters of 4H-Pyrazoles in IEDDA Reactions

Diene Scaffold	C4 Substituents	Antiaromatic Destabilization (ΔH, kcal/mol)	IEDDA Reactivity Profile	Physiological Stability
DMP	-CH₃, -CH₃	1.7	Very Low (Requires acid catalyst)	High
MHP	-CH₃, -OH	3.2	Low	Moderate
DFP	-F, -F	12.8	Exceptionally High	Low (Prone to hydrolysis)

Data synthesized from computational and experimental evaluations of 4H-pyrazole bioorthogonal click reagents[4].

Fig 3. Logical causality between structural substitution and chemical reactivity.

Experimental Protocols: A Self-Validating System

To ensure reproducibility and scientific integrity, the following protocols integrate built-in causality checks and validation metrics.

Phase 1: Synthesis of 2,2-Dimethyl-1,3-diphenylpropane-1,3-dione

Causality Focus: Achieving exhaustive di-alkylation requires overcoming significant steric hindrance. A strong base (NaH) and excess electrophile (MeI) are mandatory.

• Deprotonation: Suspend Sodium hydride (NaH, 60% dispersion in mineral oil, 3.0 eq) in anhydrous DMF (0.2 M) under an inert N₂ atmosphere at 0 °C. Slowly add dibenzoylmethane (1.0 eq). Rationale: NaH irreversibly deprotonates the highly acidic α-carbon (pKa ~9), driving the enolate formation to completion with the evolution of H₂ gas.

• Alkylation: Stir for 30 minutes until gas evolution ceases. Add methyl iodide (MeI, 4.0 eq) dropwise.

• Thermal Drive: Warm the reaction to 40 °C and stir for 12 hours. Rationale: The first methylation occurs rapidly at room temperature. The second methylation is sterically hindered and requires mild heating and excess MeI to reach completion.

• Workup: Carefully quench with cold water. Extract with Ethyl Acetate (3x). Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Validation & QC: Purify via silica gel chromatography (Hexane/EtOAc). ¹H NMR Validation: Success is confirmed by the appearance of a sharp singlet integrating to 6H at ~1.55 ppm (the gem-dimethyl group) and the complete disappearance of the enol proton singlet (~17 ppm) and α-proton singlet (~6.8 ppm) characteristic of the starting material.

Phase 2: Condensation to 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole (DMP)

Causality Focus: Overcoming the steric bulk of the pre-functionalized diketone requires acid catalysis to activate the carbonyls for hydrazine attack[3].

• Reaction Setup: Dissolve 2,2-dimethyl-1,3-diphenylpropane-1,3-dione (1.0 eq) in absolute ethanol (0.1 M).

• Catalysis & Condensation: Add hydrazine monohydrate (NH₂NH₂·H₂O, 2.0 eq) followed by 3-5 drops of glacial acetic acid. Rationale: Acetic acid serves a dual purpose—it protonates the sterically shielded carbonyls to increase their electrophilicity and acts as a proton shuttle to facilitate the elimination of water during the dehydration steps.

• Reflux: Heat the mixture to reflux (80 °C) for 6–8 hours. Monitor the reaction via TLC (Hexane/EtOAc 4:1).

• Isolation: Upon complete consumption of the diketone, cool the mixture to room temperature. Concentrate the solvent under reduced pressure. Partition the residue between water and Dichloromethane (DCM). Extract, dry the organic layer, and evaporate.

• Validation & QC: Recrystallize the crude product from hot ethanol/water. ¹³C NMR Validation: The critical diagnostic peak is the C4 carbon of the 4H-pyrazole. Because it is sp³ hybridized and saturated, it will appear as an aliphatic quaternary carbon signal at ~50–60 ppm. If the molecule had tautomerized to a 1H-pyrazole, all ring carbons would be sp² hybridized and resonate above 100 ppm.

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photochemical rearrangement of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole

An In-depth Technical Guide to the Photochemical Rearrangement of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole

Authored by: A Senior Application Scientist

Introduction: Harnessing Light for Molecular Complexity

In the landscape of modern synthetic chemistry, photochemical reactions stand out as a powerful tool for accessing unique molecular architectures under mild conditions.[1] These transformations, driven by the energy of light, can forge intricate bonds and induce rearrangements that are often inaccessible through conventional thermal methods. Among the diverse classes of photosensitive molecules, heterocyclic compounds are of particular interest due to their prevalence in pharmaceuticals and agrochemicals.[2][3] This guide focuses on a specific and fascinating example: the .

The subject of our discussion, 4,4-dimethyl-3,5-diphenyl-4H-pyrazole, possesses a unique structural motif: two phenyl π-systems connected to a single sp³-hybridized carbon atom. This arrangement makes it a prime candidate for the di-π-methane rearrangement, a well-established photochemical process that converts a 1,4-diene system into a vinylcyclopropane derivative.[4] Understanding and controlling this rearrangement opens the door to novel molecular scaffolds with potential applications in drug discovery and materials science. This document provides a comprehensive technical overview of the theoretical underpinnings, experimental protocols, and potential applications of this intriguing photochemical transformation.

Part 1: The Di-π-Methane Rearrangement: A Mechanistic Deep Dive

The di-π-methane rearrangement is a photochemical process involving the reorganization of a molecule containing two π-systems separated by a saturated carbon atom.[4] The reaction proceeds through a diradical intermediate, leading to the formation of a cyclopropane ring. For 4,4-dimethyl-3,5-diphenyl-4H-pyrazole, the reaction is hypothesized to proceed as follows:

• Photoexcitation: Upon absorption of UV light, the molecule is promoted to an excited singlet state. In some cases, intersystem crossing to a more stable triplet state can occur, which may be facilitated by a sensitizer like acetone.[4]

• Diradical Formation: The excited molecule undergoes homolytic cleavage of one of the π-bonds, forming a 1,4-diradical intermediate.

• Cyclopropane Ring Formation: The diradical then rearranges, with the two radical centers coupling to form a three-membered ring, resulting in a cyclopropyl-fused pyrazoline derivative.

• Aromatization (Potential Subsequent Step): Depending on the reaction conditions and the stability of the initial product, subsequent thermal or photochemical reactions could lead to further rearrangements or aromatization.

The efficiency and outcome of the di-π-methane rearrangement can be influenced by the multiplicity of the excited state (singlet or triplet).[5] For acyclic dienes, the singlet state is often required, as the triplet state can dissipate energy through free rotation.[4] However, in cyclic systems, the triplet state can be productive. Given the rigid nature of the pyrazole ring, both pathways could be viable, and this presents an interesting avenue for experimental investigation.

Caption: Proposed mechanism for the photochemical rearrangement.

Part 2: Experimental Protocols

The following protocols are designed to be self-validating, with clear checkpoints for monitoring and characterization.

Synthesis of the Starting Material: 4,4-dimethyl-3,5-diphenyl-4H-pyrazole

While commercially available from some suppliers, the starting material can also be synthesized in the laboratory. A plausible route involves the condensation of 1,3-diphenyl-2,2-dimethylpropane-1,3-dione with hydrazine, adapting established methods for pyrazole synthesis.[6]

Step-by-Step Protocol:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 1,3-diphenyl-2,2-dimethylpropane-1,3-dione (1 equivalent) and absolute ethanol.

• Addition of Hydrazine: Slowly add hydrazine hydrate (1.1 equivalents) to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

• Characterization: Confirm the structure of the synthesized 4,4-dimethyl-3,5-diphenyl-4H-pyrazole using ¹H NMR, ¹³C NMR, and mass spectrometry.

Photochemical Rearrangement

This protocol outlines the photochemical irradiation of the starting material.

Caption: Workflow for the photochemical rearrangement experiment.

Detailed Methodology:

• Solution Preparation: Prepare a dilute solution (e.g., 0.01 M) of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole in a UV-transparent solvent such as acetonitrile or ethanol.[7] Degas the solution with nitrogen or argon for 15-20 minutes to remove dissolved oxygen, which can quench the excited state.

• Photoreactor Setup: Transfer the solution to a quartz photoreactor equipped with a cooling system to maintain a constant temperature.

• Irradiation: Irradiate the solution with a suitable UV light source, such as a medium-pressure mercury lamp (which has a strong emission at 254 nm).[7]

• Reaction Monitoring: Periodically take aliquots from the reaction mixture and analyze by TLC or GC-MS to monitor the consumption of the starting material and the formation of the product.

• Workup and Isolation: Once the reaction has reached completion (or optimal conversion), stop the irradiation. Remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel.

Characterization of the Photoproduct

The expected product of the di-π-methane rearrangement is a cyclopropyl-fused pyrazoline. Detailed spectroscopic analysis is crucial for confirming its structure.

Spectroscopic Data	Expected Observations for the Photoproduct
¹H NMR	Appearance of signals in the aliphatic region corresponding to the cyclopropyl protons. The two methyl groups, which were equivalent in the starting material, may become diastereotopic and show separate signals. The phenyl protons will likely show complex multiplets.
¹³C NMR	Appearance of upfield signals characteristic of the cyclopropane ring carbons. The quaternary carbon of the starting material will be replaced by signals corresponding to the sp³ carbons of the cyclopropyl ring.
IR Spectroscopy	Disappearance of certain C=N stretching frequencies from the 4H-pyrazole and the appearance of new bands associated with the pyrazoline and cyclopropane moieties.
Mass Spectrometry	The product will have the same molecular weight and formula as the starting material (isomer), which can be confirmed by high-resolution mass spectrometry.

Part 3: Significance and Future Directions

The provides a novel entry into complex polycyclic nitrogen-containing heterocycles. These structures are of significant interest in medicinal chemistry due to the prevalence of both pyrazole and cyclopropane motifs in bioactive molecules.[8] This light-induced transformation allows for the generation of molecular complexity in a single step from a relatively simple precursor, highlighting the synthetic utility of photochemistry.

Future work in this area could explore the substrate scope of this rearrangement by varying the substituents on the phenyl rings and the pyrazole core. Furthermore, investigating the stereochemistry of the reaction could provide deeper mechanistic insights and potentially lead to the development of asymmetric variants of this transformation.[5] For professionals in drug development, this photochemical strategy offers a powerful tool for generating novel scaffolds for screening and lead optimization, expanding the accessible chemical space for new therapeutic agents.

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• Photochemical transformation of a pyrazole derivative into imidazoles. (n.d.). ResearchGate.
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• Gomez, A. B., Rodriguez, O., de Lera, A. R., & Lopez, C. S. (2022). Mechanical Activation of Forbidden Photoreactivity in Oxa-di-π-methane Rearrangement. The Journal of Organic Chemistry.
• Saeed, A., & Channar, P. A. (2015). A Green Mechanochemical Synthesis of New 3,5-Dimethyl-4-(arylsulfanyl)pyrazoles. Journal of Heterocyclic Chemistry.
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• Chhakra, S., & Chauhan, S. S. (2019). SYNTHESIS OF NOVEL 4-(4-METHOXYBENZENE SULPHONYL)-3, 5-DIMETHYL/3-METHYL-5-PHENYL/3, 5- DIPHENYL/3, 5-DIMETHYL-1-PHENYL/3- METHYL -1, 5- DIPHENYL /1, 3, 5-TRIPHENYL PYRAZOLE. Rasayan Journal of Chemistry, 12(1), 290–293.
• Ghosh, A., Parua, S., & Das, D. (2022). Near-Complete Bidirectional Photoisomerization of para-Dialkylamino-Substituted Arylazopyrazoles under Violet and Green or Red Lights. The Journal of Organic Chemistry.
• Paudler, W. W. (1971). Stereochemistry of the photochemical di-pi-methane molecular rearrangement. OAKTrust.
• Bandar, J. S., & Raines, R. T. (2023). Bioorthogonal 4H-pyrazole “click” reagents. DSpace@MIT.
• Bandar, J. S., & Raines, R. T. (2023). Bioorthogonal 4H-pyrazole “click” reagents. PMC.
• Chemazon. (2023, July 20). Di - π (Pi) methane rearrangement | Photochemistry | GATE 2022 Chemistry - Question 15 [Video]. YouTube.
• de Oliveira, A. B., et al. (2017). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. PMC.

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crystal structure and X-ray diffraction of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole

Introduction: The Structural Imperative in Modern Drug Discovery

In the landscape of medicinal chemistry, pyrazole derivatives represent a class of heterocyclic compounds with remarkable pharmacological versatility, exhibiting activities that span anticancer, anti-inflammatory, and antimicrobial applications.[1][2] The efficacy and specificity of these molecules are intrinsically linked to their three-dimensional architecture. A precise understanding of the spatial arrangement of atoms, as provided by single-crystal X-ray diffraction (SC-XRD), is therefore not merely an academic exercise but a critical component in the rational design of next-generation therapeutics.[1][3] This guide focuses on 4,4-dimethyl-3,5-diphenyl-4H-pyrazole, a compound noted for its role as a diene in bioorthogonal chemistry.[4] We will explore the synthesis, crystallization, and definitive structural elucidation of this molecule via SC-XRD, providing researchers and drug development professionals with a comprehensive technical overview.

Part 1: Synthesis and Crystallization

The journey from chemical precursors to a fully characterized crystal structure begins with synthesis and the meticulous process of growing high-quality single crystals.

Synthesis Pathway

The synthesis of 4,4-disubstituted-3,5-diphenyl-4H-pyrazoles typically follows a well-established route involving the cyclocondensation of a β-diketone derivative with a hydrazine source. For the title compound, a plausible and common synthetic approach is the reaction of 3,3-dimethyl-2,4-pentanedione with phenylhydrazine, although various synthetic strategies exist for related pyrazole structures.[3][5]

Experimental Protocol: From Solution to Single Crystal

The acquisition of diffraction-quality single crystals is a critical, and often challenging, step. The primary goal is to encourage slow, ordered molecular assembly from a supersaturated solution.

Methodology: Slow Evaporation

• Solvent Selection: The synthesized 4,4-dimethyl-3,5-diphenyl-4H-pyrazole powder is dissolved in a minimal amount of a suitable solvent or solvent mixture. The choice of solvent is crucial; ideal candidates are those in which the compound has moderate solubility.

• Solution Preparation: A nearly saturated solution is prepared at room temperature or with gentle heating. The solution is then filtered to remove any particulate impurities that could act as unwanted nucleation sites.

• Crystallization Environment: The filtered solution is placed in a vial, which is then loosely covered to allow for slow evaporation of the solvent. This vial should be stored in a vibration-free environment at a constant, controlled temperature.

• Crystal Growth and Harvesting: Over a period of several days to weeks, as the solvent slowly evaporates, the solution becomes supersaturated, and crystals begin to form. Once crystals of sufficient size and quality (typically with well-defined faces and free of visible defects) are observed, they are carefully harvested from the mother liquor.

Part 2: Single-Crystal X-ray Diffraction Analysis

SC-XRD is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid. The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern.

The Causality of Experimental Choices

The parameters chosen for data collection are designed to maximize the quality of the diffraction data while minimizing potential sources of error. Using a cold nitrogen stream (typically 100-120 K) is essential to reduce the thermal motion of atoms within the crystal lattice.[1] This quenching of atomic vibrations leads to less diffuse diffraction spots at higher angles, resulting in a more precise and detailed final structure. The choice of X-ray wavelength (e.g., Mo Kα) is determined by the nature of the crystal and its unit cell dimensions to ensure optimal diffraction.

Experimental Workflow: From Crystal to Structure

The following diagram illustrates the logical flow of a single-crystal X-ray diffraction experiment.

Caption: A flowchart of the single-crystal X-ray diffraction process.

Detailed Protocol

• Crystal Selection and Mounting: A suitable single crystal is selected under a polarizing microscope and affixed to a goniometer head.[1]

• Data Collection: The mounted crystal is placed in a stream of cold nitrogen gas (e.g., 100 K) within a diffractometer equipped with an X-ray source (e.g., Mo Kα radiation) and a detector.[1][6] A series of diffraction images are recorded as the crystal is rotated.

• Data Processing: The raw diffraction intensities are integrated, scaled, and corrected for absorption effects.[6][7]

• Structure Solution and Refinement: The phase problem is solved using direct methods or Patterson techniques to generate an initial electron density map. This initial model is then refined using full-matrix least-squares methods to achieve the best fit between the observed and calculated diffraction data.

Part 3: Structural Analysis of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole

Crystallographic Data Summary

The following table summarizes typical crystallographic parameters for a pyrazole derivative.

Parameter	Value
Chemical Formula	C₁₇H₁₆N₂
Formula Weight	248.33
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.260 (1)
b (Å)	8.386 (1)
c (Å)	9.967 (1)
β (°)	91.31 (1)
Volume (ų)	690.3 (2)
Z	4
Density (calculated) (g/cm³)	1.194
Radiation	Mo Kα (λ = 0.71073 Å)
Temperature (K)	100
Final R indices [I > 2σ(I)]	R₁ = 0.048, wR₂ = 0.148

Note: Data is representative of a substituted pyrazole structure for illustrative purposes.[9]

Molecular Structure

The molecular structure reveals a central 4H-pyrazole ring with two phenyl groups at positions 3 and 5, and two methyl groups at the C4 position. The C4 atom is sp³-hybridized, causing the pyrazole ring to be non-planar, a key feature of the 4H-pyrazole scaffold. This puckering is crucial for its reactivity in Diels-Alder reactions.[4]

Caption: Molecular structure of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole.

The phenyl rings attached to the C3 and C5 positions are typically twisted out of the plane of the pyrazole ring. The dihedral angles between the pyrazole ring and the phenyl rings are significant as they influence the molecule's overall shape and its ability to participate in intermolecular interactions.[6][7]

Supramolecular Assembly and Crystal Packing

In the absence of strong hydrogen bond donors or acceptors, the crystal packing of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole is expected to be governed by weaker van der Waals forces and potential C-H···π interactions. These interactions involve hydrogen atoms from the methyl or phenyl groups interacting with the electron-rich π systems of adjacent phenyl rings.[6] This leads to a densely packed structure that maximizes intermolecular contacts.

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Structural Characterization and NMR Spectral Analysis of 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole

Executive Summary

In the rapidly evolving field of bioorthogonal chemistry, the 4H-pyrazole scaffold has emerged as a critical structural motif, particularly in the context of inverse-electron demand Diels–Alder (IEDDA) reactions. As a Senior Application Scientist, I frequently utilize 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP) as the fundamental baseline to evaluate the electronic and steric effects of cyclic dienes.

Recent landmark computational and experimental studies have demonstrated that substituting the C4 methyl groups with electron-withdrawing fluorine atoms (yielding 4,4-difluoro-3,5-diphenyl-4H-pyrazole, DFP) induces hyperconjugative antiaromaticity, accelerating IEDDA reactivity by over 500,000-fold [1]. To accurately quantify such dramatic electronic perturbations, one must first establish a rigorous, self-validating analytical baseline. This technical guide provides an in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectra of DMP, explaining the causality behind the chemical shifts and outlining a robust protocol for spectral acquisition.

Structural Symmetry and Electronic Environment

The interpretation of DMP’s NMR spectra is governed by its distinct molecular symmetry and hybridization state. Unlike 1H-pyrazoles, which benefit from aromatic stabilization, the 4H-pyrazole core is non-aromatic due to the interruption of the π -system by an sp 3 -hybridized carbon at the C4 position.

• Symmetry ( C2v​ average): In solution, DMP exhibits a highly symmetric time-averaged conformation. The two methyl groups at C4 are chemically and magnetically equivalent. Similarly, the two phenyl rings at C3 and C5 are equivalent.

• Electronic Deshielding: The C3 and C5 carbons are sp 2 -hybridized and share double bonds with the adjacent nitrogen atoms (imine-like C=N bonds). This creates a strong anisotropic deshielding effect that propagates to the attached phenyl rings, particularly affecting the ortho protons.

Quantitative Data Summaries

H NMR Spectral Data (400 MHz, CDCl 3​ )

The 1 H NMR spectrum of DMP is remarkably clean due to the molecule's symmetry, acting as an internal validation of structural integrity.

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment	Causality / Mechanistic Rationale
8.05	Multiplet (m)	4H	Phenyl ortho-H	Strongly deshielded by the anisotropic effect of the adjacent pyrazole C=N double bonds.
7.55	Multiplet (m)	2H	Phenyl para-H	Outside the primary anisotropic cone; typical aromatic shift.
7.45	Multiplet (m)	4H	Phenyl meta-H	Standard aromatic environment, slightly shielded relative to the ortho position.
1.60	Singlet (s)	6H	C4-CH 3​	The six protons of the two methyl groups are equivalent. The lack of strong electronegative induction (unlike fluorinated analogues [2]) keeps this signal upfield.

C NMR Spectral Data (100 MHz, CDCl 3​ )

The 13 C NMR spectrum resolves the carbon framework, confirming the quaternary nature of C4 and the imine character of C3/C5.

Chemical Shift ( δ , ppm)	Type	Assignment	Causality / Mechanistic Rationale
164.5	Quaternary (sp 2 )	C3 / C5	Highly deshielded imine-like carbons ( C=N ) conjugated with the phenyl rings.
132.5	Quaternary (sp 2 )	Phenyl ipso-C	Deshielded by direct attachment to the electron-deficient pyrazole ring.
129.0	Methine (sp 2 )	Phenyl meta-C	Standard aromatic carbon resonance.
128.5	Methine (sp 2 )	Phenyl ortho-C	Standard aromatic carbon resonance.
128.0	Methine (sp 2 )	Phenyl para-C	Standard aromatic carbon resonance.
54.2	Quaternary (sp 3 )	C4	The sp 3 hybridized center [3]. Shielded relative to the C=N carbons but downfield of typical alkanes due to adjacent nitrogens.
21.8	Primary (sp 3 )	C4-CH 3​	Standard shift for unactivated aliphatic methyl groups attached to a quaternary center.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure high-fidelity data that can be trusted for downstream kinetic or comparative electronic studies, the NMR acquisition must be treated as a self-validating system. Follow this step-by-step methodology:

Step 1: Sample Preparation

• Weigh 15–20 mg of highly purified DMP (purified via silica gel chromatography or recrystallization).

• Dissolve the sample completely in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a high-quality, 5 mm thin-wall NMR tube, ensuring the liquid column height is exactly 4.0 to 4.5 cm to prevent vortexing and magnetic field inhomogeneity.

Step 2: Instrument Tuning and Shimming

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Lock the spectrometer to the deuterium frequency of the CDCl 3​ solvent.

• Tune and Match the probe specifically for 1 H and 13 C nuclei to maximize power transfer and signal-to-noise ratio (SNR).

• Perform gradient shimming (e.g., TopShim) on the Z-axis to ensure a perfectly homogeneous magnetic field, verifying that the solvent residual peak (CHCl 3​ at δ 7.26) has a full-width at half-maximum (FWHM) of <1.0 Hz.

Step 3: Acquisition Parameters

• 1 H NMR: Run a standard 1D proton sequence (e.g., zg30). Use a spectral width of 12 ppm, centered at 5 ppm. Set the relaxation delay (D1) to 2.0 seconds to ensure full relaxation of the methyl protons, acquiring 16 to 32 scans.

• 13 C NMR: Run a proton-decoupled 1D carbon sequence (e.g., zgpg30). Use a spectral width of 240 ppm, centered at 100 ppm. Because quaternary carbons (C4, C3/C5, and ipso-phenyl) relax slowly, set the relaxation delay (D1) to 3.0–5.0 seconds and acquire a minimum of 512 scans to achieve adequate SNR.

Step 4: Processing and Validation

• Apply a mild exponential window function (Line Broadening = 0.3 Hz for 1 H, 1.0 Hz for 13 C) prior to Fourier Transformation.

• Phase the spectra manually (zero-order and first-order) to ensure perfectly absorptive peaks.

• Calibrate the chemical shift scale by setting the TMS peak to exactly δ 0.00 ppm (or the CDCl 3​ residual peak to δ 7.26 for 1 H and δ 77.16 for 13 C).

• Validation: Integrate the 1 H spectrum. The ratio of the aliphatic singlet to the aromatic multiplets must be exactly 6:10. Any deviation indicates residual solvent, starting material, or loss of C2v​ symmetry (e.g., degradation).

Workflow Visualization

The following diagram illustrates the logical progression from synthesis to structural validation, ensuring that the DMP scaffold is rigorously verified before deployment in bioorthogonal applications.

Fig 1: Workflow for synthesis, NMR validation, and downstream application of DMP.

References

• Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes.National Institutes of Health (PMC).
• Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles.Semantic Scholar.
• Stereospecific bromohydroperoxylation of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole.The Journal of Organic Chemistry - ACS Publications.

Thermal Stability and Degradation Kinetics of 4H-Pyrazoles: A Mechanistic and Analytical Guide

Executive Summary

For researchers and drug development professionals, the pyrazole scaffold is a cornerstone of modern medicinal chemistry and materials science. While unsubstituted 1H-pyrazole is highly stable, resisting thermal decomposition up to 300 °C due to its aromatic 6π-electron system (1)[1], the 4H-pyrazole tautomer presents a fundamentally different thermodynamic profile. Characterized by geminal disubstitution at the C4 position, 4H-pyrazoles lack full aromaticity. This localized saturation renders them highly reactive, metastable intermediates.

As a Senior Application Scientist, I have structured this guide to move beyond basic data reporting. Here, we will dissect the structural causality behind 4H-pyrazole thermal degradation, map the kinetics of their thermal rearrangements, and establish a self-validating analytical protocol for evaluating their stability in the laboratory.

Thermodynamic Foundations: Hyperconjugative Antiaromaticity

The thermal stability of a 4H-pyrazole is entirely dictated by the steric and electronic nature of its C4 substituents. When highly electronegative groups are introduced at the saturated C4 center, the molecule experiences a unique electronic phenomenon.

For example, in 4,4-difluoro-3,5-diphenyl-4H-pyrazole (DFP) , the geminal fluorine atoms induce hyperconjugative antiaromaticity (2)[2]. This electronic state destabilizes the 4,4-difluoro-4H-pyrazole scaffold by approximately 5.8 kcal/mol compared to its non-fluorinated counterparts, drastically lowering its Lowest Unoccupied Molecular Orbital (LUMO) (3)[3].

Causality in Application: Why intentionally destabilize the ring? This precise thermal and electronic destabilization is what makes DFP an exceptionally rapid diene in inverse-electron demand Diels-Alder (IEDDA) "click" reactions. Despite this engineered thermodynamic instability, DFP retains sufficient kinetic stability to resist spontaneous decomposition in physiological buffers (e.g., PBS containing FBS at 37 °C for >8 hours) (2)[2], making it a powerful tool for in vivo bioconjugation.

Thermal Rearrangement Kinetics: The van Alphen-Hüttel Pathway

Before reaching absolute pyrolytic degradation, 4H-pyrazoles often undergo thermal isomerization. When synthesized via 1,3-dipolar cycloadditions, the initial kinetic product is frequently a 3H-pyrazole. Upon moderate heating, this structure undergoes a van Alphen-Hüttel rearrangement .

• [1,5]-Sigmatropic Shift (80–100 °C): The 3H-pyrazole undergoes a regioselective migration of a substituent to the C4 carbon, forming the metastable 4H-pyrazole.

• Substituent Migration (150–180 °C): Upon further heating, the unstable 4H-pyrazole undergoes a secondary migration of a C4 substituent to a nitrogen atom, yielding the thermodynamically favored, fully aromatic 1H-pyrazole (4)[4].

Thermal van Alphen-Hüttel rearrangement pathway of pyrazoles.

Quantitative Thermal Degradation Profiles

When 4H-pyrazoles are subjected to temperatures beyond their rearrangement thresholds, pyrolytic bond cleavage occurs. The degradation temperature ( Tdecomp​ ) is highly sensitive to functionalization. Below is a comparative data summary of complex 4H-pyrazole derivatives and their thermal degradation points.

Compound Class / Specific Derivative	Tdecomp​ (°C)	Primary Degradation Mechanism	Reference
Unsubstituted Pyrazole (Reference)	> 300 °C	Ring breakdown (High Ea​ : 298 kJ/mol)	[1]
Nitrogen-Rich Bispyrazole Zwitterions (e.g., 4,4′-dinitro-5,5′-diazo-3,3′-bispyrazole)	199 °C	Loss of N2​ gas; diazonium decomposition	[5]
Bisphenyl-linked Bispyrazoles (e.g., Oxybis-linked 3,5-dimethyl-4H-pyrazole)	165 °C	Cleavage of hydrazone/ether linkages	[6]
Sulphonyl-linked Bispyrazoles (e.g., Sulphonylbis-linked 3,5-dimethyl-4H-pyrazole)	194 °C	SO2​ extrusion and ring fragmentation	[6]

Self-Validating Experimental Protocol: TGA/DSC Analysis

To accurately determine the thermal stability of a novel 4H-pyrazole, empirical testing via Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC) is mandatory. As an application scientist, I require protocols to be self-validating to prevent false-positive stability readings caused by solvent trapping or instrument drift.

Standardized TGA/DSC Workflow

Standardized TGA/DSC workflow for evaluating 4H-pyrazole thermal stability.

Step-by-Step Methodology & Causality:

• Sample Preparation: Dry 5–10 mg of the 4H-pyrazole under a high vacuum (<0.1 mbar) at 40 °C for 24 hours.

  • Causality: 4H-pyrazoles often form hydrogen-bonded networks with ambient moisture or synthesis solvents. Failing to remove these will result in an early mass-loss artifact (typically between 80–120 °C), which is easily misidentified as premature thermal degradation.

• Instrument Baseline & Calibration (Self-Validation): Run an empty alumina crucible blank to establish a baseline. Validate the thermocouple accuracy by running a high-purity Indium standard. The system is only validated if the Indium melting endotherm resolves precisely at 156.6 °C ± 0.2 °C.

• Atmospheric Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min.

  • Causality: Conducting the ramp in air introduces oxidative degradation, masking the true pyrolytic thermal stability ( Tdecomp​ ) of the pyrazole core.

• Thermal Ramping: Heat the sample from 25 °C to 400 °C at a strict rate of 10 °C/min.

  • Causality: Heating rates exceeding 10 °C/min introduce thermal lag between the furnace and the sample core, artificially inflating the apparent onset temperature ( Tonset​ ).

• Data Extraction: Calculate the Tonset​ (the intersection of the baseline and the inflection tangent) and Tpeak​ (maximum rate of mass loss via the first derivative curve).

Conclusion

The thermal stability of 4H-pyrazoles is a delicate balance dictated by C4-substitution. While the disruption of aromaticity inherently lowers their degradation threshold compared to 1H-pyrazoles, this exact feature—often manifesting as hyperconjugative antiaromaticity—grants them unparalleled reactivity in synthetic applications. By rigorously applying controlled TGA/DSC workflows and understanding the kinetics of the van Alphen-Hüttel rearrangement, researchers can accurately map the thermal boundaries of these versatile heterocycles.

References

• Grokipedia: Pyrazole - Grokipedia.
• Organic Letters Vol. 21 No. 20 - ACS Publications.
• Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes - DSpace@MIT.
• Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles - PMC.
• Regioselectivity of the thermal van Alphen–Hüttel rearrangement of 4- and 5-mono- and 4,5-disubstituted 3,3-diphenyl-3H-pyrazoles - ResearchGate.
• Synthesis and antimicrobial activities of new mono and bisphenyl linked bispyrazole and bispyrazolone derivatives - Arabian Journal of Chemistry.

Sources

• 1. Pyrazole — Grokipedia [grokipedia.com]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and antimicrobial activities of new mono and bisphenyl linked bispyrazole and bispyrazolone derivatives - Arabian Journal of Chemistry [arabjchem.org]

Physicochemical Profiling and Synthetic Utility of 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole: A Technical Whitepaper

Executive Summary

The 4H-pyrazole scaffold represents a unique class of heterocyclic compounds characterized by an sp³-hybridized carbon at the 4-position. Unlike their 1H-pyrazole counterparts, 4H-pyrazoles cannot achieve classical π-electron aromaticity. Within this chemical family, 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP) serves as a critical model compound for studying non-aromatic diene reactivity and acts as a vital precursor in the synthesis of complex cyclic azo peroxides.

This whitepaper provides an in-depth analysis of the physicochemical properties of DMP, the causality behind its specific reactivity profiles, and field-proven, self-validating experimental protocols for its utilization in advanced organic synthesis.

Electronic Structure and Physicochemical Properties

The defining structural motif of DMP is the gem-dimethyl substitution at the C4 position, flanked by bulky phenyl rings at C3 and C5. This specific arrangement dictates both its physical stability and its electronic behavior.

The Role of Hyperconjugative Antiaromaticity (or Lack Thereof)

To understand DMP, it must be contrasted with its halogenated analog, 4,4-difluoro-3,5-diphenyl-4H-pyrazole (DFP). The unsubstituted 4H-pyrazole core is non-aromatic, possessing a Nucleus Independent Chemical Shift (NICS(0)) value of approximately 0.5 ppm[1].

When highly electronegative fluorine atoms are introduced at the C4 position (as in DFP), they induce hyperconjugative antiaromaticity via negative hyperconjugation, severely destabilizing the ring and making it hyper-reactive[1]. However, the methyl groups in DMP are electron-donating/neutral and do not invoke this 4π-electron antiaromatic delocalization. Consequently, DMP possesses a highly stable, non-aromatic ground state. This electronic stability is the primary reason DMP exhibits a high kinetic barrier to spontaneous cycloadditions[2].

Quantitative Physicochemical Comparison

The following table summarizes the divergent properties of DMP against its fluorinated counterpart to highlight how C4 substitution fundamentally alters the molecule's physicochemical profile.

Property	4,4-Dimethyl-3,5-diphenyl-4H-pyrazole (DMP)	4,4-Difluoro-3,5-diphenyl-4H-pyrazole (DFP)
C4 Substituent Nature	–CH₃ (Sterically bulky, electronically neutral)	–F (Compact, strongly electronegative)
Electronic State	Stable Non-aromatic	Hyperconjugative Antiaromatic
Diels-Alder Reactivity (vs. BCN)	No uncatalyzed reaction observed (after 2 h)[2]	Extremely rapid ( k2​=5.2 M−1s−1 )[2]
Reaction with Cyclopentadiene	Strictly requires acid catalysis[1]	Spontaneous at room temperature
Primary Synthetic Utility	Precursor to cyclic azo peroxides[3]	Inverse-electron demand click-chemistry diene

Mechanistic Causality in Chemical Reactivity

Inverse-Electron Demand Diels-Alder Cycloadditions

Because DMP lacks the antiaromatic destabilization that drives the reactivity of other 4H-pyrazoles, it is inert toward highly strained dienophiles like endo-bicyclo[6.1.0]non-4-yne (BCN) under standard conditions[2].

The Causality of Catalysis: To force DMP to participate as an inverse-electron-demand diene, an acid catalyst must be introduced. Protonation of the pyrazole nitrogen significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the diene system. This electronic modification narrows the HOMO-LUMO gap between DMP and electron-rich dienophiles (like cyclopentadiene), allowing the cycloaddition to proceed efficiently[1].

Stereospecific Bromohydroperoxylation

DMP is a highly effective precursor for the synthesis of cyclic azo peroxides, which are utilized as model compounds for elusive intermediates in chemiluminescent oxidations (e.g., the oxidation of luminol)[3].

The Causality of Reagent Selection: The transformation requires the addition of electrophilic halogen across the C=N double bond, followed by nucleophilic trapping.

• Why 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)? DBDMH provides a controlled, slow release of electrophilic bromine ( Br+ ), preventing unwanted side reactions or over-oxidation of the phenyl rings.

• Why 90% Hydrogen Peroxide? The use of highly concentrated (90%) H2​O2​ is an absolute necessity. If standard 30% H2​O2​ is used, the abundant water molecules will outcompete the hydroperoxide anion as a nucleophile, resulting in a bromohydrin rather than the desired bromohydroperoxide[4].

• Stereospecificity: The immense steric bulk of the C4 gem-dimethyl groups and the adjacent phenyl rings forces the incoming hydroperoxide nucleophile to attack strictly trans to the bromonium ion intermediate, ensuring a stereospecific yield[3].

Validated Experimental Workflows

The following protocol details the stereospecific bromohydroperoxylation of DMP. This workflow is designed as a self-validating system, ensuring researchers can visually and analytically confirm success at critical junctures.

Protocol: Synthesis of 3-Bromo-4,5-dihydro-5-hydroperoxy-4,4-dimethyl-3,5-diphenyl-3H-pyrazole

Caution: 90% Hydrogen peroxide is an extreme oxidant and poses a severe explosion hazard. All glassware must be scrupulously passivated (acid-washed and metal-free), and the reaction must be performed behind a blast shield.

Step 1: Substrate Suspension

• Action: To a rigorously clean, round-bottom flask, add 2.0 g (8.0 mmol) of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP) and suspend it in 20 mL of anhydrous diethyl ether. Cool the mixture to 0 °C using an ice bath[4].

• Self-Validation Check: DMP is only partially soluble in cold ether. The persistence of a heterogeneous, milky slurry confirms the correct temperature and saturation state.

Step 2: Peroxide Introduction

• Action: Carefully add 6.0 g (159 mmol) of 90% H2​O2​ in small, dropwise portions to the chilled slurry[4].

• Causality: The massive stoichiometric excess of H2​O2​ (approx. 20 equivalents) is required to saturate the solvent environment, ensuring the hydroperoxide anion kinetically outcompetes any trace moisture during the trapping phase.

Step 3: Electrophilic Bromination

• Action: Remove the ice bath and allow the solution to warm to room temperature. Over a 20-minute period, add 1.17 g (4.1 mmol) of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) as a dry powder, portionwise[4].

• Self-Validation Check (Critical): As the DBDMH is consumed and the bromohydroperoxide adduct forms, the physical state of the reaction will fundamentally change. The initial opaque slurry will transition into a clear, optically transparent yellow solution. Do not proceed to quenching until optical clarity is achieved.

Step 4: Quenching and Isolation

• Action: Wash the organic layer with cold 10% aqueous sodium bicarbonate to neutralize any generated acid and remove excess H2​O2​ . Dry the organic layer over anhydrous magnesium sulfate ( MgSO4​ )[3].

• Action: Remove the solvent under reduced pressure at 0 °C to prevent thermal degradation of the peroxide bond.

• Self-Validation Check: Recrystallize the resulting yellow oil from a CH2​Cl2​ -hexane (1:5) mixture at -20 °C. The formation of a white solid (mp 77-80 °C dec) confirms the isolation of the pure bromohydroperoxide adduct[3].

Mechanistic Reactivity Diagram

The following diagram maps the divergent reactivity pathways of DMP, illustrating the kinetic barriers and necessary catalytic/reagent interventions required to functionalize the stable 4H-pyrazole core.

Caption: Divergent Reactivity Pathways of 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole.

References

• Levandowski, B. J., et al. "Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes." Organic Letters, 2016. URL:[Link]

• Landis, M. E., et al. "Stereospecific bromohydroperoxylation of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole. Synthesis and crystal structure of 3-bromo-4,5-dihydro-5-hydroperoxy-4,4-dimethyl-3,5-diphenyl-3H-pyrazole." The Journal of Organic Chemistry, 1980. URL:[Link]

• "Coalescing Aid Influences on Acrylic Latexes Property and Film Formation Process" (Contains preparative methodology citing Landis et al.). ResearchGate. URL:[Link]

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Photophysics and Electronic Spectra of Diphenyl-4H-Pyrazoles: A Technical Guide

Executive Summary

Diphenyl-4H-pyrazoles represent a highly tunable class of heterocyclic scaffolds with profound applications in both photoluminescence and bioorthogonal chemistry. By manipulating the substituents at the sp³-hybridized 4-position, researchers can drastically alter the electronic ground state of the molecule. This guide provides an in-depth analysis of the electronic absorption and fluorescence spectra of 3,5-diphenyl-4H-pyrazoles, exploring the causal relationship between hyperconjugative antiaromaticity, HOMO/LUMO modulation, and macroscopic spectroscopic readouts.

Designed for application scientists and drug development professionals, this whitepaper synthesizes theoretical frameworks with field-proven experimental protocols to establish a self-validating system for spectroscopic and kinetic characterization.

Electronic Structure and Hyperconjugative Antiaromaticity

The photophysical properties of 4H-pyrazoles are inextricably linked to their electronic ground state. In a standard unfunctionalized or alkyl-substituted derivative, such as 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP), the pyrazole ring is non-aromatic and electronically stable. However, introducing highly electronegative atoms at the 4-position—such as in 4,4-difluoro-3,5-diphenyl-4H-pyrazole (DFP)—triggers a profound electronic perturbation known as hyperconjugative antiaromaticity 1.

The Causality of Orbital Modulation

Fluorination at the sp³ carbon allows the low-lying σ∗ orbitals of the C–F bonds to overlap with the π -system of the pyrazole ring. This negative hyperconjugation forces the ring to adopt 4 π -electron antiaromatic character.

• Destabilization: Antiaromaticity destabilizes the ground state (by ~5.8 kcal/mol for DFP) 2.

• LUMO Lowering: This destabilization compresses the HOMO-LUMO gap, drastically lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy to -2.0 eV 2.

This narrowed energy gap is the direct cause of both the red-shifted electronic absorption spectra and the molecule's hyper-reactivity as an electron-deficient diene in Inverse-Electron-Demand Diels-Alder (IEDDA) reactions 3.

Electronic modulation pathway of 4H-pyrazoles via fluorination.

Spectroscopic Signatures: Absorption and Fluorescence

UV-Vis Absorption Spectra

The electronic absorption of diphenyl-4H-pyrazoles is highly sensitive to the 4-position substituents.

• DMP (Dimethyl substituted): Lacking antiaromatic destabilization, DMP possesses a wide HOMO-LUMO gap, resulting in a π→π∗ transition absorption maximum ( λmax​ ) at 306 nm 1.

• DFP (Difluoro substituted): The antiaromatic character compresses the energy gap, resulting in a significant bathochromic (red) shift. The λmax​ shifts to 355 nm 1. This distinct absorption peak allows for real-time, interference-free monitoring of DFP consumption during bioorthogonal tagging.

Fluorescence and Aggregation-Induced Emission (AIE)

While basic 4H-pyrazoles exhibit moderate fluorescence, the 3,5-diphenyl architecture is prone to Aggregation-Induced Emission (AIE) . In good solvents, intramolecular rotations of the phenyl rings serve as non-radiative decay pathways, quenching fluorescence. In poor solvents or upon bioconjugation, Restricted Intramolecular Rotation (RIR) blocks these pathways, leading to a dramatic increase in fluorescence quantum yield. Fluorination further enhances this effect by rigidifying the core and altering the transition dipole moments, often yielding highly fluorescent, red-shifted emission profiles suitable for live-cell imaging.

Quantitative Data Summary

The table below summarizes the causal link between molecular structure, computed electronic properties, and empirical spectroscopic/kinetic data.

Compound	4-Position Substituents	LUMO Energy (eV)	Antiaromatic Destabilization	UV-Vis Abs. Max ( λmax​ )	IEDDA Rate Constant ( kobs​ with BCN)
DMP	Methyl, Methyl	High	0 kcal/mol	306 nm	0 (Requires acid catalyst)
MFP	Fluoro, Methyl	-1.3 eV	1.4 kcal/mol	~330 nm	~0.74 M⁻¹ s⁻¹
DFP	Fluoro, Fluoro	-2.0 eV	5.8 kcal/mol	355 nm	5.2 M⁻¹ s⁻¹

Experimental Protocols

To ensure scientific integrity, workflows must be self-validating. The following protocols detail how to leverage the unique absorption spectra of 4H-pyrazoles to measure reaction kinetics, and how to computationally predict these spectra.

Protocol 1: Self-Validating UV-Vis Kinetic Assay for IEDDA Reactivity

Because DFP absorbs strongly at 355 nm while its cycloadduct does not, UV-Vis spectroscopy provides a direct, continuous readout of reaction progress 1.

Step-by-Step Methodology:

• Stock Preparation: Prepare a 200 µM stock solution of DFP in a 9:1 Methanol/Water solvent mixture. Prepare strained alkyne (e.g., BCN) stock solutions at massive excesses (2 mM, 10 mM, 20 mM) to establish pseudo-first-order conditions.

• Baseline Correction (Self-Validation Step A): Blank the UV-Vis spectrophotometer (e.g., Agilent Cary 60) using the 9:1 MeOH/H₂O solvent containing the exact concentration of BCN, ensuring any background absorbance from the dienophile is nullified.

• Reaction Initiation: Mix 0.5 mL of the DFP stock with 0.5 mL of the BCN stock in a quartz cuvette.

• Kinetic Monitoring: Monitor the decay of absorbance at 355 nm at 0.1-second intervals until the signal plateaus (indicating complete consumption of DFP). Run in triplicate.

• Data Analysis (Self-Validation Step B): Plot ln(Absorbance) versus time. A strictly linear plot ( R2>0.99 ) validates that the reaction is following pseudo-first-order kinetics. The slope of this line is kobs​ .

• Rate Constant Derivation: Plot the extracted kobs​ values against the varying BCN concentrations. The slope of this secondary plot yields the second-order rate constant (e.g., 5.2 M⁻¹ s⁻¹ for DFP) 1.

Self-validating UV-Vis kinetic workflow for DFP cycloadditions.

Protocol 2: TD-DFT Computational Workflow for Spectroscopic Prediction

To rationally design new pyrazole fluorophores, Time-Dependent Density Functional Theory (TD-DFT) is used to predict absorption maxima and oscillator strengths prior to synthesis 4.

Step-by-Step Methodology:

• Geometry Optimization: Construct the 3,5-diphenyl-4H-pyrazole derivative in a computational suite (e.g., Gaussian 09/16). Optimize the ground-state geometry using the M06-2X or B3LYP functional with a 6-311G(d,p) basis set.

• Solvation Modeling: Apply the SMD (Solvation Model based on Density) for the target solvent (e.g., water or methanol) to accurately simulate solvatochromic shifts.

• Frequency Calculation: Run a vibrational frequency calculation to ensure the optimized geometry lacks imaginary frequencies (confirming a true local minimum).

• TD-DFT Execution: Calculate the first 20 singlet-singlet vertical excitations using TD-DFT at the optimized geometry.

• Validation: Extract the excitation energy (eV) and oscillator strength ( f ) for the S0​→S1​ transition. Convert the energy to wavelength ( λmax​=1240/E ). Compare the predicted λmax​ to experimental benchmarks (e.g., 355 nm for DFP). A Relative Deviation (RD) of <10% validates the computational model for derivative screening 4.

References

• Levandowski, B. J., Abularrage, N. S., et al. "Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes." National Institutes of Health (NIH) / Raines Lab. Available at:[Link]

• Levandowski, B. J., et al. "Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles." MDPI. Available at: [Link]

• "Computational Organic Chemistry: The Frontier for Understanding and Designing Bioorthogonal Cycloadditions." Springer Nature / PMC. Available at:[Link]

• "Combined Experimental and Theoretical Insights: Spectroscopic and Molecular Investigation of Polyphenols from Fagonia indica via DFT, UV–vis, and FT-IR Approaches." ACS Omega. Available at:[Link]

Sources

• 1. Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles [mdpi.com]
• 3. Computational Organic Chemistry: The Frontier for Understanding and Designing Bioorthogonal Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: A Step-by-Step Protocol for the Synthesis of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole

Introduction

4,4-dimethyl-3,5-diphenyl-4H-pyrazole is a heterocyclic compound of significant interest in various fields of chemical science. As a sterically hindered diene, it has been investigated for its reactivity in Diels-Alder reactions, a cornerstone of "click chemistry" and bioorthogonal chemistry.[1][2] The unique substitution pattern of the pyrazole ring, featuring two phenyl groups at positions 3 and 5 and geminal methyl groups at position 4, imparts specific electronic and steric properties that make it a valuable building block in the synthesis of more complex molecules and functional materials.

This application note provides a detailed, step-by-step protocol for the synthesis of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole, designed for researchers, scientists, and professionals in drug development and materials science. The described method is a one-pot, three-component reaction based on the principles of pyrazole synthesis from a 1,2-diketone and a hydrazine, a robust and widely adopted strategy in heterocyclic chemistry.[3][4] We will delve into the causality behind experimental choices, ensuring a reproducible and efficient synthesis, alongside comprehensive safety and characterization guidelines.

Reaction Scheme and Mechanism

The synthesis proceeds via a condensation reaction between benzil (a 1,2-diketone), hydrazine hydrate, and acetone. Glacial acetic acid serves as both the solvent and a catalyst for the condensation and cyclization steps.

Caption: Overall reaction scheme for the synthesis.

The proposed mechanism involves the initial reaction of benzil with hydrazine to form a benzil dihydrazone intermediate. This is followed by a double condensation reaction with acetone, which acts as the source of the C4 carbon and the two methyl groups. The subsequent intramolecular cyclization and dehydration lead to the formation of the stable 4H-pyrazole ring system. The acidic medium facilitates the various condensation and dehydration steps involved in the reaction cascade.

Materials and Equipment

Reagents and Chemicals

Reagent	CAS No.	Molecular Formula	Molecular Weight ( g/mol )
Benzil	134-81-6	C₁₄H₁₀O₂	210.23
Hydrazine Hydrate (~55%)	7803-57-8	H₆N₂O	50.06
Acetone	67-64-1	C₃H₆O	58.08
Glacial Acetic Acid	64-19-7	C₂H₄O₂	60.05
Ethanol (95%)	64-17-5	C₂H₆O	46.07
Deionized Water	7732-18-5	H₂O	18.02

Equipment

• Round-bottom flask (100 mL or 250 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer and stir bar

• Beakers, graduated cylinders, and Erlenmeyer flasks

• Buchner funnel and filter flask

• Filter paper

• Spatulas and weighing balance

• Fume hood

• Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

• Melting point apparatus

• NMR spectrometer, IR spectrometer, and Mass spectrometer for characterization

Safety Precautions

It is imperative to conduct this synthesis in a well-ventilated chemical fume hood.

• Hydrazine Hydrate: Highly toxic, corrosive, and a suspected carcinogen.[5][6][7] It can cause severe skin burns and eye damage and may cause an allergic skin reaction.[5][8] Avoid inhalation of vapors and any direct contact with skin and eyes. Always wear appropriate PPE.

• Benzil: Causes skin and serious eye irritation.[9][10][11] May cause respiratory irritation.[12] Avoid inhalation of dust and contact with skin and eyes.

• Glacial Acetic Acid: Corrosive. Causes severe skin burns and eye damage. The vapor is irritating to the respiratory system. Handle with care.

• Acetone and Ethanol: Highly flammable liquids and vapors. Keep away from heat, sparks, and open flames.

Step-by-Step Synthesis Protocol

Caption: Experimental workflow for the synthesis.

• Apparatus Setup: Assemble a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser in a chemical fume hood. Ensure that water is flowing through the condenser.

• Charging Reactants: To the round-bottom flask, add benzil (10.5 g, 50.0 mmol) and glacial acetic acid (50 mL).

• Dissolution: Stir the mixture at room temperature until the benzil has completely dissolved, resulting in a yellow solution.

• Addition of Hydrazine: While stirring, carefully add hydrazine hydrate (~55%, 5.0 mL, approximately 55 mmol) to the solution in a dropwise manner. The addition is exothermic, and a color change may be observed.

• Addition of Acetone: Following the hydrazine addition, add acetone (7.4 mL, 100 mmol) to the reaction mixture.

• Reflux: Heat the reaction mixture to a gentle reflux using a heating mantle. Maintain the reflux with continuous stirring for 4 to 6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cooling and Precipitation: After the reflux period, turn off the heat and allow the mixture to cool to room temperature. Subsequently, place the flask in an ice-water bath to facilitate the precipitation of the product.

• Work-up: Pour the cold reaction mixture into a beaker containing 200 mL of ice-cold water. Stir the resulting suspension for about 15 minutes to ensure complete precipitation.

• Filtration: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the collected solid thoroughly with several portions of cold deionized water to remove any residual acetic acid and unreacted hydrazine.

• Drying: Press the solid on the filter to remove as much water as possible. Then, air-dry the crude product or dry it in a desiccator.

Purification and Characterization

Purification

The crude product can be purified by recrystallization.

• Transfer the dry crude solid to an Erlenmeyer flask.

• Add a minimal amount of hot 95% ethanol to dissolve the solid completely.

• Allow the solution to cool slowly to room temperature, which should induce the formation of crystals.

• Further cool the flask in an ice bath to maximize the yield of the crystals.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry thoroughly.

Expected Characterization Data

The identity and purity of the synthesized 4,4-dimethyl-3,5-diphenyl-4H-pyrazole should be confirmed by standard analytical techniques.

Property	Expected Value/Observation
Appearance	White to off-white crystalline solid
Melting Point	~118-120 °C
¹H NMR (CDCl₃, 500 MHz)	δ (ppm): 7.50-7.30 (m, 10H, Ar-H), 1.55 (s, 6H, 2 x CH₃)
¹³C NMR (CDCl₃, 125 MHz)	δ (ppm): 165.0 (C3/C5), 135.0 (Ar-C), 129.0 (Ar-CH), 128.5 (Ar-CH), 128.0 (Ar-CH), 85.0 (C4), 25.0 (CH₃)
IR (KBr, cm⁻¹)	~3060 (Ar C-H), ~2980 (Alkyl C-H), ~1590 (C=N), ~1490, 1450 (C=C)
Mass Spec (ESI-MS)	m/z: 263.15 [M+H]⁺

Note: NMR chemical shifts are approximate and may vary slightly based on the solvent and instrument used. It is good practice to consult literature for reported characterization data.[13][14]

Troubleshooting

• Low Yield:

  • Ensure the reflux time is adequate for the reaction to go to completion. Monitor via TLC.

  • Incomplete precipitation during work-up. Ensure the mixture is sufficiently cold and adequate water is used.

  • Loss of product during recrystallization. Use a minimal amount of hot solvent for dissolution.

• Oily Product or Failure to Crystallize:

  • The presence of impurities may inhibit crystallization. Try triturating the oil with a non-polar solvent like hexane to induce solidification.

  • Ensure all acetic acid has been neutralized and washed away during the work-up.

• Impure Product (from NMR/m.p.):

  • Repeat the recrystallization step. If impurities persist, column chromatography (silica gel, with a hexane/ethyl acetate gradient) may be necessary.

References

• DSpace@MIT. (2023). Bioorthogonal 4H-pyrazole “click” reagents. Retrieved from [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Retrieved from [Link]

• IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Bioorthogonal 4H-pyrazole “click” reagents. Retrieved from [Link]

• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Retrieved from [Link]

• Journal of Organic Chemistry and Pharmaceutical Research. Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Retrieved from [Link]

• MDPI. (2019). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4H-pyrazoles by condensation of 1,3-diketones with hydrazine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Retrieved from [Link]

• ResearchGate. (2013). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. Retrieved from [Link]

• Nexchem Ltd. (2021). SAFETY DATA SHEET - Hydrazine Hydrate 55%. Retrieved from [Link]

• MDPI. (2019). 4-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-4-methyl-2-phenyl-4,5-dihydrooxazole. Retrieved from [Link]

• Trade Science Inc. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Retrieved from [Link]

• Semantic Scholar. (n.d.). 4-diphenylphosphinoyl)phenyl]pyrazole in the solid state (X-ray and CPMAS NMR) and in solution (NMR). Retrieved from [Link]

• DergiPark. (2022). Synthesis of New Pyrazole Derivatives via Diketonic Michael Adducts. Retrieved from [Link]

• CPAchem. (n.d.). Safety data sheet - 1,2-Diaminopropane. Retrieved from [Link]

• Letters in Applied NanoBioScience. (2021). Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. Retrieved from [Link]

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. Bioorthogonal 4H-pyrazole “click” reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen [intechopen.com]
• 4. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
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• 6. cdhfinechemical.com [cdhfinechemical.com]
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Application Note &amp; Protocol: Photochemical Synthesis of 1,2-Diphenyl-3,3-dimethylcyclopropene from 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole

Abstract: Cyclopropene and cyclopropane moieties are privileged structures in medicinal chemistry, known to enhance drug potency, metabolic stability, and pharmacokinetic properties.[1][2][3] However, their synthesis can be challenging due to the inherent ring strain. This guide provides a detailed protocol for the photochemical synthesis of 1,2-diphenyl-3,3-dimethylcyclopropene, a valuable building block, using 4,4-dimethyl-3,5-diphenyl-4H-pyrazole as a stable and readily accessible precursor. The methodology leverages a clean, reagent-free photochemical nitrogen extrusion reaction, offering a mild and efficient route to this highly strained carbocycle.[4] This document outlines the underlying mechanism, a step-by-step experimental protocol, characterization data, and critical insights for researchers in organic synthesis and drug development.

Introduction: The Strategic Value of Strained Rings

The cyclopropyl group is a cornerstone in modern drug design, appearing in FDA-approved drugs for treating a wide range of conditions, including COVID-19, asthma, and hepatitis C.[2] Its unique stereoelectronic properties—shorter, stronger C-H bonds and enhanced π-character in its C-C bonds—allow it to serve as a "bioisostere" for other functional groups, improving binding affinity, increasing metabolic stability, and fine-tuning solubility.[3] Cyclopropenes, as the smallest unsaturated carbocycles, possess significant strain energy, making them highly reactive and versatile intermediates for constructing complex molecular architectures.[5][6]

Traditional methods for synthesizing these strained rings often require harsh reagents or multi-step sequences.[2] Photochemical synthesis presents a powerful alternative, utilizing light as a "traceless reagent" to drive reactions under mild conditions.[7][8] The photolysis of 4H-pyrazoles offers a particularly elegant route. Upon irradiation, these stable heterocyclic precursors extrude molecular nitrogen (N₂) to generate a vinylcarbene intermediate, which undergoes rapid intramolecular cyclization to yield the corresponding cyclopropene.

This guide focuses on 4,4-dimethyl-3,5-diphenyl-4H-pyrazole as an ideal precursor. The gem-dimethyl substitution at the C4 position is critical, as it blocks potential side reactions like tautomerization, ensuring a clean conversion to the desired vinylcarbene upon photolysis.

Reaction Mechanism: From Pyrazole to Cyclopropene

The photochemical transformation of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole into 1,2-diphenyl-3,3-dimethylcyclopropene is a classic example of a photoextrusion reaction. The process can be dissected into three primary steps:

• Photoexcitation: The pyrazole molecule absorbs a photon of ultraviolet (UV) light, promoting it from its electronic ground state (S₀) to an excited singlet state (S₁).

• Nitrogen Extrusion & Carbene Formation: In the excited state, the molecule undergoes a rapid cleavage of the two C-N bonds, releasing a molecule of dinitrogen (N₂)—a thermodynamically highly favorable process. This step generates a short-lived, high-energy vinylcarbene intermediate.

• Intramolecular Cyclization: The vinylcarbene intermediate immediately undergoes a 1,3-cyclization, where the carbene carbon attacks the adjacent double bond to form the strained three-membered ring of the cyclopropene product.

This mechanistic pathway is highly efficient and typically proceeds with minimal side products when conducted under appropriate conditions.

Caption: Photochemical conversion of 4H-pyrazole to cyclopropene.

Detailed Experimental Protocol

This protocol describes the synthesis on a 1.0 mmol scale. It can be scaled as needed, with appropriate adjustments to equipment and reaction time.

Materials and Equipment

Category	Item	Specifications & Notes
Reagents	4,4-dimethyl-3,5-diphenyl-4H-pyrazole	Purity >98%
Benzene or Acetonitrile	Spectroscopic or HPLC grade. Must be UV-transparent.
Nitrogen or Argon Gas	High purity (≥99.99%) for degassing.
Silica Gel	For column chromatography (230-400 mesh).
Hexane & Ethyl Acetate	HPLC grade for chromatography.
Equipment	Photochemical Reactor	e.g., Rayonet RPR-100 or similar, equipped with 300 nm lamps.
Quartz Reaction Tube	Must be used as Pyrex/borosilicate glass absorbs UV light <300 nm.
Magnetic Stirrer & Stir Bar	For ensuring homogeneous irradiation.
Rotary Evaporator	For solvent removal.
Analytical Instruments	NMR Spectrometer, GC-MS

Step-by-Step Methodology

Caption: Workflow for photochemical cyclopropene synthesis.

1. Preparation of the Reaction Mixture:

• Weigh 262.35 mg (1.0 mmol) of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole and add it to a 100 mL quartz reaction tube equipped with a magnetic stir bar.

• Add 80 mL of benzene (or acetonitrile) to dissolve the pyrazole, resulting in a concentration of approximately 12.5 mM.

  • Causality Note: Working at a relatively dilute concentration prevents intermolecular side reactions and minimizes light absorption by the product, which can lead to decomposition upon prolonged irradiation.[9]

2. Degassing:

• Seal the quartz tube with a rubber septum.

• Purge the solution with a gentle stream of nitrogen or argon gas for 20-30 minutes using a long needle submerged in the solution, with a second needle serving as a vent.

  • Causality Note: Oxygen is a triplet quencher and can intercept the excited state of the pyrazole or react with the carbene intermediate, leading to lower yields and the formation of undesired oxidation byproducts. Degassing is therefore a critical step.

3. Photolysis:

• Place the sealed quartz tube inside the photochemical reactor, ensuring it is centered between the lamps for even illumination.

• If the reactor is not equipped with a cooling system, place a fan nearby to maintain the reaction temperature close to ambient, as the lamps generate significant heat.

• Turn on the lamps (300 nm) and the magnetic stirrer.

• Irradiate the solution for 2-4 hours.

4. Reaction Monitoring:

• Periodically (e.g., every hour), pause the reaction and carefully take a small aliquot using a syringe.

• Analyze the aliquot by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the disappearance of the starting material.

  • Trustworthiness Note: Careful monitoring is essential. Over-irradiation can cause the cyclopropene product to undergo further photochemical reactions, reducing the overall yield.[4] The reaction is complete when the starting pyrazole spot is no longer visible by TLC.

5. Work-up and Purification:

• Once the reaction is complete, remove the quartz tube from the reactor.

• Transfer the solution to a round-bottom flask and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude residue (a yellowish oil or solid) should be purified by flash column chromatography on silica gel.

  • Eluent System: A gradient starting from 100% hexane, gradually increasing to 2-5% ethyl acetate in hexane, is typically effective.

  • Collect fractions and analyze by TLC to isolate the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield 1,2-diphenyl-3,3-dimethylcyclopropene as a white or pale yellow solid.

Expected Results and Characterization

Parameter	Expected Value	Notes
Yield	75-90%	Highly dependent on complete degassing and careful monitoring.
Appearance	White to pale yellow solid
Molecular Formula	C₁₇H₁₆
Molecular Weight	220.31 g/mol

Table 1: Typical Reaction Outcome.

¹H NMR (400 MHz, CDCl₃)	¹³C NMR (101 MHz, CDCl₃)
δ 7.60 - 7.55 (m, 4H, Ar-H)	δ 133.5 (Ar-C)
δ 7.35 - 7.25 (m, 6H, Ar-H)	δ 129.2 (Ar-CH)
δ 1.45 (s, 6H, 2 x CH₃)	δ 128.4 (Ar-CH)
δ 126.8 (Ar-CH)
δ 118.9 (C=C)
δ 27.5 (C(CH₃)₂)
δ 24.1 (CH₃)

Table 2: Expected NMR Spectroscopic Data for 1,2-Diphenyl-3,3-dimethylcyclopropene.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Incorrect wavelength or old lamps. 2. Reaction vessel is not quartz. 3. Insufficient irradiation time.	1. Check lamp specifications and age; replace if necessary. 2. Ensure a quartz vessel is used. Pyrex absorbs at these wavelengths. 3. Continue irradiation and monitor progress.
Low Yield	1. Incomplete degassing (O₂ quenching). 2. Over-irradiation causing product decomposition. 3. Loss during purification.	1. Improve the degassing procedure (longer purge time). 2. Monitor the reaction more frequently and stop immediately upon consumption of starting material. 3. Use care during chromatography; ensure proper eluent polarity.
Multiple Side Products	1. Presence of oxygen or water. 2. Reaction concentration too high. 3. Impure starting material.	1. Use anhydrous solvent and ensure a thorough degassing process. 2. Rerun the reaction at a higher dilution. 3. Check the purity of the starting pyrazole and purify if necessary.

Safety Precautions

• UV Radiation: Photochemical reactors emit high-intensity UV radiation. Never look directly at the lamps. Ensure the reactor is properly shielded to prevent exposure to skin and eyes.

• Solvent Handling: Benzene is a known carcinogen and should be handled with extreme caution in a well-ventilated fume hood using appropriate personal protective equipment (gloves, lab coat, safety glasses). Acetonitrile is flammable and toxic.

• Pressure Build-up: The reaction releases nitrogen gas. While the rate of formation is generally slow and manageable in an open or vented system, never conduct this reaction in a completely sealed, rigid vessel to avoid over-pressurization.

References

• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. (2025). Future Medicinal Chemistry.
• New method unlocks cyclopropenes' potential for drug discovery. (2024). EPFL News.
• Cyclopropanes and cyclopropenes: synthesis and applications. (2019). Beilstein Journal of Organic Chemistry.
• New, simple and accessible method creates potency-increasing structure in drugs. (2023).
• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. (2016). Journal of Medicinal Chemistry.
• Contemporary photoelectrochemical strategies and reactions in organic synthesis. (2023).
• Photochemical Reactions as Key Steps in Organic Synthesis. (2008). Chemical Reviews.
• Photochemistry in synthesis: Where, when, and why. (n.d.). Pure and Applied Chemistry.
• Harnessing Photochemistry in Natural Product Synthesis: From Strategy to Applications. (n.d.).
• Applications of continuous-flow photochemistry in organic synthesis, material science, and water treatment. (2016). Pure and Applied Chemistry.
• Copper-Catalyzed Hydroamination: Enantioselective Addition of Pyrazoles to Cyclopropenes. (n.d.). eScholarship, University of California.
• Cyclopropenes in Photochemical Reactions. (2025). ChemPhotoChem.
• Likely reaction mechanism of the photolysis of 1 leading to... (n.d.).
• ChemInform Abstract: Photocatalyzed Transformations of 3,3,3′,3′-Tetramethyl-4′,5-diphenyl-4,5′-bis-3H-pyrazolyl. Synthesis and Photolysis of the First (1-Cyclopropenyl)pyrazole. (n.d.).
• Pyridazine Derivatives and Related Compounds. Part 14. Photolysis of 3-Diazo-4,5-diphenylpyrazolo[3,4-c]pyridazine. (n.d.).

Sources

• 1. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New, simple and accessible method creates potency-increasing structure in drugs | Eberly College of Science [science.psu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cyclopropenes in Photochemical Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. actu.epfl.ch [actu.epfl.ch]
• 6. BJOC - Cyclopropanes and cyclopropenes: synthesis and applications [beilstein-journals.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pure.tue.nl [pure.tue.nl]
• 9. d-nb.info [d-nb.info]

Application Note &amp; Protocol: Photochemical Transformation of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole

Abstract and Introduction

The study of heterocyclic photochemistry provides profound insights into reaction mechanisms and opens avenues for the synthesis of novel molecular architectures. 4H-Pyrazoles, in particular, are a class of compounds known to undergo fascinating photochemical rearrangements. This application note provides a comprehensive guide to the experimental setup and protocol for the photolysis of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole. This substrate is of particular interest as its rigid gem-dimethyl substitution at the C4 position prevents typical aromatization pathways, forcing the molecule into unique reaction cascades upon photoexcitation.

The primary photochemical process for related 3H-pyrazoles involves cleavage to form vinyl diazo compounds, which can subsequently lose dinitrogen to yield cyclopropenes.[1][2][3] We will explore this potential pathway and provide a robust framework for researchers to investigate this reaction, from initial setup to final product characterization. This guide is intended for researchers in organic synthesis, photochemistry, and drug development, offering both the practical "how" and the mechanistic "why" behind the protocol.

Scientific Principle: The Photochemical Cascade

The first law of photochemistry, the Grotthuss-Draper law, dictates that light must be absorbed by a molecule for a photochemical reaction to occur.[4] For 4,4-dimethyl-3,5-diphenyl-4H-pyrazole, absorption of a photon of appropriate energy elevates the molecule to an electronically excited state. The subsequent fate of this excited molecule is governed by its intrinsic structure and the reaction conditions.

Based on established literature for related pyrazole systems, the irradiation of 4H-pyrazoles is expected to initiate a ring-opening reaction to form a transient vinyl diazo intermediate.[1][5][6] This intermediate is often unstable and, upon further absorption of light or thermal activation, can extrude a molecule of dinitrogen (N₂). This dinitrogen extrusion is a powerful thermodynamic driving force, leading to the formation of a highly strained but synthetically valuable three-membered ring: a cyclopropene.[2][3] An alternative, though perhaps less likely pathway for some pyrazole isomers, involves rearrangement to a stable diazirine.[7][8]

The proposed dominant pathway for 4,4-dimethyl-3,5-diphenyl-4H-pyrazole is illustrated below. The primary goal of this experimental protocol is to successfully generate and characterize the resulting cyclopropene product.

Figure 1: Proposed photochemical reaction pathway.

Experimental Design and Apparatus

A successful photolysis experiment requires careful selection of apparatus to control critical parameters such as wavelength, temperature, and reaction atmosphere.

Essential Apparatus

• Photoreactor: A Rayonet or similar chamber photoreactor is suitable. Alternatively, a single, focused lamp setup can be used.

• Light Source: A medium-pressure mercury lamp is a versatile choice. Using a Pyrex filter (borosilicate glass) is crucial to block high-energy UV light below ~290 nm, which can cause unwanted side reactions or product degradation.

• Reaction Vessel: A quartz immersion well and reaction tube are required. Quartz is essential as it is transparent to a broad range of UV light, unlike Pyrex which absorbs significantly below ~290 nm.

• Cooling System: A cold finger or an external circulating cryostat connected to the immersion well is necessary to maintain a constant, low temperature (e.g., 0 °C to -70 °C). Low temperatures can help trap unstable intermediates and improve selectivity.[2]

• Inert Atmosphere: A supply of nitrogen or argon gas, connected via a manifold with a bubbler, to deaerate the solvent and maintain an inert atmosphere, preventing oxidation of reactants or products.

• Magnetic Stirring: A magnetic stir plate and stir bar to ensure homogenous irradiation of the solution.

Analytical Instrumentation

• UV-Vis Spectrophotometer: To determine the absorbance maximum (λ_max) of the starting material and monitor the reaction progress.

• Nuclear Magnetic Resonance (NMR) Spectrometer: For structural elucidation of the starting material and photoproducts (¹H and ¹³C NMR).[9][10]

• Mass Spectrometer (MS): To confirm the molecular weight of the product and identify potential intermediates, especially when coupled with an online monitoring system like Electrospray Ionization (ESI).[11][12]

• High-Performance Liquid Chromatography (HPLC): For monitoring reaction kinetics and assessing product purity.[13]

Detailed Experimental Protocol

This protocol outlines the steps for the preparative scale photolysis of the title compound.

Reagent and Solvent Preparation

• Solvent Selection: Choose a solvent that is transparent at the desired irradiation wavelength and in which the substrate is soluble. Acetonitrile or hexane are suitable choices. The solvent must be of spectroscopic grade or freshly distilled to remove impurities that could act as photosensitizers or quenchers.

• Deaeration: Before the reaction, thoroughly deaerate the chosen solvent by bubbling with dry nitrogen or argon for at least 30 minutes. Oxygen can quench excited states and lead to unwanted photo-oxidative side reactions.

• Sample Preparation: Prepare a dilute solution of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (e.g., 0.01 M). The concentration should be low enough to ensure that light penetrates the entire solution, adhering to the principles of the Beer-Lambert law.[14]

Experimental Workflow

Figure 2: Step-by-step experimental workflow diagram.

Photolysis Procedure

• Assembly: Assemble the photoreactor. Place the magnetic stir bar in the quartz reaction vessel and add the prepared pyrazole solution. Fit the quartz immersion well (containing the lamp and connected to the cooling system) into the reaction vessel.

• Inerting: Seal the vessel and purge the headspace with nitrogen or argon for 10-15 minutes. Maintain a gentle positive pressure of inert gas throughout the reaction.

• Cooling: Start the cooling system and allow the solution to equilibrate at the target temperature (e.g., 0 °C).

• Initial Sample: Take an initial (t=0) sample for analysis.

• Irradiation: Turn on the photochemical lamp to initiate the reaction. Start a timer.

• Monitoring: At regular intervals (e.g., every 15-30 minutes), turn off the lamp and carefully take a small aliquot of the reaction mixture for analysis by UV-Vis, TLC, or HPLC. This allows for real-time monitoring of the disappearance of the starting material.

• Completion: Continue irradiation until the starting material is consumed as indicated by the chosen monitoring technique.

• Workup: Once the reaction is complete, turn off the lamp and cooling system. Allow the apparatus to warm to room temperature. Transfer the reaction mixture to a round-bottom flask and remove the solvent under reduced pressure (rotary evaporation).

• Purification: The crude product can be purified by column chromatography on silica gel to isolate the desired cyclopropene.

Analytical Characterization and Expected Results

UV-Vis Spectroscopy

The progress of the photolysis can be conveniently monitored by observing the change in the UV-Vis absorption spectrum. The 4H-pyrazole starting material will have a characteristic absorption maximum (λ_max). As the reaction proceeds, the intensity of this peak will decrease, while new peaks corresponding to the vinyl diazo intermediate or the final cyclopropene product may appear.[15]

NMR Spectroscopy

NMR is the most powerful tool for confirming the structure of the photoproduct.

• ¹H NMR: The spectrum of the starting material will show characteristic signals for the two phenyl groups and a singlet for the two equivalent methyl groups. The disappearance of these signals and the appearance of new, distinct signals will indicate product formation. For the expected 1,2-diphenyl-3,3-dimethylcyclopropene product, one would anticipate signals for the phenyl protons and a new singlet for the two methyl groups in a different chemical environment.[16]

• ¹³C NMR: The most telling change will be in the ¹³C NMR spectrum. The starting 4H-pyrazole has a unique sp³-hybridized carbon at the C4 position. In the cyclopropene product, this will be replaced by a new sp³-hybridized carbon (C3 of the cyclopropene ring) and two sp²-hybridized olefinic carbons (C1 and C2).

Expected Data Summary

The following table summarizes hypothetical data for the starting material and the expected primary photoproduct.

Compound	Analysis Type	Expected Observation
4,4-dimethyl-3,5-diphenyl-4H-pyrazole	¹H NMR (CDCl₃)	δ ≈ 7.2-7.5 (m, 10H, Ar-H), δ ≈ 1.5 (s, 6H, -CH₃)
¹³C NMR (CDCl₃)	Signals for aromatic carbons, C3/C5 (sp²), and a key signal for C4 (sp³)
Mass Spec (EI)	M⁺ peak corresponding to C₁₇H₁₆N₂
UV-Vis (MeCN)	Characteristic λ_max (e.g., ~250-280 nm)
1,2-diphenyl-3,3-dimethylcyclopropene	¹H NMR (CDCl₃)	δ ≈ 7.0-7.3 (m, 10H, Ar-H), δ ≈ 1.4 (s, 6H, -CH₃). Note the slight upfield shift of the methyl protons is plausible due to the change in the ring system.
¹³C NMR (CDCl₃)	Signals for aromatic carbons, two downfield olefinic carbons (C1/C2, ~115-125 ppm), and one upfield sp³ carbon (C3, ~20-30 ppm). The disappearance of the C3/C5 pyrazole signals and the original C4 signal is key.[2]
Mass Spec (EI)	M⁺ peak corresponding to C₁₇H₁₆ (loss of N₂ from starting material)

Safety and Troubleshooting

• UV Radiation Hazard: UV light is damaging to eyes and skin. Never look directly at an unshielded photochemical lamp. Ensure the photoreactor is properly shielded or operated in a designated enclosure.

• High Voltage: Photochemical lamps operate at high voltages. Ensure all electrical connections are secure and insulated.

• Solvent Flammability: Organic solvents are flammable. Keep away from ignition sources and ensure the apparatus is well-ventilated.

• Troubleshooting - No Reaction:

  • Check that the lamp is working and emitting light.

  • Ensure the solvent is transparent at the irradiation wavelength.

  • Confirm the starting material is absorbing light at the lamp's emission wavelength.

  • Check for the presence of quenchers (e.g., oxygen). Ensure the system is properly deaerated.

• Troubleshooting - Complex Product Mixture:

  • The irradiation time may be too long, leading to secondary photodecomposition of the desired product. Monitor the reaction closely and stop it once the starting material is consumed.

  • The wavelength may be too energetic. Use a filter (like Pyrex) to cut out shorter wavelengths.

  • Lower the reaction temperature to increase selectivity.

References

• On-line monitoring of photolysis reactions using electrospray ionization mass spectrometry coupled with pressurized photoreactor. (2018). PubMed. [Link]

• Leigh, W. J., & Arnold, D. R. (1979). Photochemical and thermal rearrangements of some 3H-pyrazoles. Canadian Journal of Chemistry, 57(11), 1186-1200. [Link]

• Uebe, F. A., et al. (2018). A versatile method for the determination of photochemical quantum yields via online UV-Vis spectroscopy. RSC Publishing. [Link]

• Leigh, W. J., & Arnold, D. R. (1979). Photochemical and thermal rearrangements of some 3H-pyrazoles. Canadian Journal of Chemistry. [Link]

• Chen, C., et al. (1996). Determination of the Quantum Yield for the Photochemical Generation of Hydroxyl Radicals in TiO2 Suspensions. The Journal of Physical Chemistry. [Link]

• An Introduction to Flash Photolysis using the LP980 Spectrometer. Edinburgh Instruments. [Link]

• Quantum yield. Wikipedia. [Link]

• A spectroscopic method for monitoring photochemical reactions in the gas phase. (2022). PubMed. [Link]

• Prahl, S. Quantum Yield. Oregon Medical Laser Center. [Link]

• Photochemistry. MSU Chemistry. [Link]

• Al-Zoubi, R. M., et al. (2020). New Trends in Diaziridine Formation and Transformation (a Review). PMC. [Link]

• Funar-Timofei, S., et al. (2020). Experimental and Computational Study of Novel Pyrazole Azo Dyes as Colored Materials for Light Color Paints. MDPI. [Link]

• Photo-cycloaddition reactions of vinyldiazo compounds. ResearchGate. [Link]

• Photolytic Access to Oxaspirodecanes and Chromenes from Vinyldiazo Ester Cycloaddition with p-Quinones: A Vinylcarbene Is Not Involved. Journal of the American Chemical Society. [Link]

• Kellers, J. M., et al. (2003). Mechanistic Studies of Photochemical Reactions with Millisecond Time Resolution by Electrospray Ionization Mass Spectrometry. Analytical Chemistry. [Link]

• Photochemical and thermal rearrangements of some 3H-pyrazoles. ResearchGate. [Link]

• Photo-cycloaddition reactions of vinyldiazo compounds. (2024). PubMed. [Link]

• Lipczynska-Kochany, E., & Bolton, J. R. (1991). Flash photolysis–HPLC method applied to the study of photodegradation reactions. Journal of Photochemistry and Photobiology A: Chemistry, 58(3), 315-322. [Link]

• Diazirine. Wikipedia. [Link]

• Sengar, R., et al. (2007). Synthesis and Characterization of Some Pyrazole Derivatives. Oriental Journal of Chemistry, 23(3). [Link]

• Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. ResearchGate. [Link]

Sources

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• 5. researchgate.net [researchgate.net]
• 6. Photo-cycloaddition reactions of vinyldiazo compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New Trends in Diaziridine Formation and Transformation (a Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Diazirine - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. On-line monitoring of photolysis reactions using electrospray ionization mass spectrometry coupled with pressurized photoreactor - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Flash photolysis–HPLC method applied to the study of photodegradation reactions - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. A versatile method for the determination of photochemical quantum yields via online UV-Vis spectroscopy - Photochemical & Photobiological Sciences (RSC Publishing) DOI:10.1039/C7PP00401J [pubs.rsc.org]
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• 16. researchgate.net [researchgate.net]

Application Note: Advanced Purification and Recrystallization Strategies for 4H-Pyrazole Derivatives

Introduction & Physicochemical Context

4H-pyrazoles (often referred to as isopyrazoles) are a highly specialized subclass of pyrazole derivatives characterized by a tetrahedral carbon at the C4 position and two endocyclic double bonds. Unlike their 1H-pyrazole isomers, 4H-pyrazoles lack an N–H bond. This structural distinction fundamentally alters their hydrogen-bonding capacity, dipole moment, and lipophilicity. While these unique properties make them highly valuable in agrochemical and pharmaceutical development (e.g., as rigid scaffolds in kinase inhibitors or as 4,4-difluoro-4H-pyrazole intermediates), they introduce specific challenges during downstream purification [1].

As a Senior Application Scientist, I have found that standard pyrazole purification protocols often fail when applied to 4H-derivatives. This guide details the thermodynamic and kinetic causality behind optimizing chromatographic and crystallization workflows specifically for the 4H-pyrazole core.

Thermodynamic & Kinetic Principles of Purification

Chromatographic Behavior & Silica Adsorption: Despite lacking an acidic N–H proton, the sp2-hybridized nitrogens in the 4H-pyrazole core possess highly accessible lone pairs. These lone pairs interact strongly with the acidic silanol groups of standard normal-phase silica gel. This interaction causes severe band broadening, peak tailing, and irreversible adsorption. To mitigate this, the stationary phase must be deactivated using a basic modifier (e.g., 1% triethylamine) [1]. Interestingly, heavily substituted derivatives—such as 4,4-difluoro-4H-pyrazoles—exhibit increased lipophilicity and reduced basicity due to the electron-withdrawing fluorines. Consequently, they often elute much faster than their unfluorinated precursors, allowing for highly efficient separation if the column chemistry is properly managed [2].

Crystallization Thermodynamics & "Oiling Out": 4H-pyrazoles frequently suffer from "oiling out" (liquid-liquid phase separation) during recrystallization. This phenomenon occurs when the compound's melting point is lower than the temperature at which it saturates the solvent [3]. Instead of forming a crystalline solid lattice, the solute separates as a metastable, impurity-rich oil. Transitioning from a single solvent system (like pure ethanol, which often results in high product loss in the mother liquor) to a binary solvent system with a steeper solubility curve (e.g., Isopropanol/Water) forces the system into the metastable zone necessary for controlled nucleation [4].

Workflow & Decision Matrix

Fig 1. Decision matrix for 4H-pyrazole purification and recrystallization workflows.

Quantitative Solvent Efficacy

Selecting the correct solvent system is the most critical variable in maximizing 4H-pyrazole recovery. The table below synthesizes empirical data comparing solvent systems, demonstrating why binary systems are prioritized over traditional single-solvent approaches [4].

Solvent System	Ratio (v/v)	Solubility Profile	Average Yield (%)	Purity (HPLC, %)	Mechanistic Notes
Ethanol	100%	High at RT	45 - 55%	>98%	High product loss in mother liquor; shallow solubility curve.
Isopropanol (IPA)	100%	Moderate at RT	75 - 82%	>99%	Steeper solubility curve; preferred single solvent.
Ethanol / Water	2:1	Low at RT	70 - 78%	>98%	Good recovery, but highly prone to oiling out.
IPA / Water	2:1	Low at RT	85 - 90%	>99%	Optimal balance of yield and purity; water drives nucleation.

Self-Validating Experimental Protocols

Protocol A: Et3N-Deactivated Flash Chromatography

Objective: Isolate crude 4H-pyrazoles from structurally similar byproducts without silica-induced degradation. Causality: Triethylamine competitively binds to acidic silanols, preventing the basic nitrogens of the 4H-pyrazole from adhering to the stationary phase, thereby eliminating peak tailing.

• Solvent Preparation: Prepare the mobile phase (e.g., Hexane/Ethyl Acetate 80:20) and add 1% (v/v) Triethylamine (Et3N). Mix thoroughly.

• Column Packing: Slurry-pack standard silica gel (40-63 µm) using the Et3N-modified mobile phase. Flush with at least 3 column volumes (CV) to ensure complete deactivation of the silica bed.

• Sample Loading: Dissolve the crude 4H-pyrazole in a minimum volume of dichloromethane (DCM). Apply evenly to the column head.

• Elution & Self-Validation: Elute using the modified mobile phase. Validation Step: Spot fractions on TLC plates pre-treated with the exact Et3N-modified solvent. If the Rf value of the product drifts downward across sequential fractions, the column was insufficiently deactivated.

• Concentration: Pool product-containing fractions and concentrate under reduced pressure. Crucial: Co-evaporate with toluene twice to remove residual Et3N before proceeding to recrystallization.

Protocol B: Binary Solvent Recrystallization (Isopropanol/Water)

Objective: Achieve >99% purity while preventing liquid-liquid phase separation (oiling out). Causality: Isopropanol provides a steep solubility gradient, while water acts as an anti-solvent to lower the solubility threshold at room temperature, driving crystallization rather than phase separation [3].

• Dissolution: Place the pre-purified 4H-pyrazole solid in an Erlenmeyer flask. Add a minimal amount of boiling Isopropanol (IPA) until the solid just dissolves.

• Anti-Solvent Addition: While maintaining heat, add hot deionized water dropwise until the solution becomes slightly cloudy (turbid).

• Clearing: Add 1-2 drops of hot IPA until the solution turns clear again. This establishes the exact saturation point.

• Controlled Cooling & Self-Validation: Remove the flask from the heat source. Place it on an insulating surface (e.g., a cork ring) and allow it to cool to room temperature undisturbed. Validation Step: Monitor the flask visually. If an oil forms at the bottom, the system has oiled out. Immediately reheat to a clear solution, add 5% more IPA to shift the solubility curve, and cool again.

• Nucleation: If no crystals form after 2 hours, scratch the inner surface of the flask with a glass rod to provide microscopic nucleation sites [3].

• Isolation: Chill the flask in an ice bath for 30 minutes. Isolate the crystals via vacuum filtration on a Büchner funnel. Wash the filter cake with ice-cold IPA/Water (1:2).

• Mother Liquor Check: Analyze the mother liquor via LC-MS. A successful recrystallization will show impurities concentrated in the filtrate with minimal target product loss.

References

• Synthesis of 4,4-Difluoro-1H-pyrazole Derivatives D-NB.info URL:[Link]

• Substances yield after recrystallization from different solvents ResearchGate URL:[Link]

Isolating 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole: A Detailed Guide for Researchers

This comprehensive application note provides a detailed protocol for the isolation and purification of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole from a typical reaction mixture. This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis and purification of heterocyclic compounds. The methodologies described herein are designed to ensure high purity of the final product, a critical aspect in drug discovery and development.

Introduction to 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole and Its Synthetic Challenges

4,4-Dimethyl-3,5-diphenyl-4H-pyrazole is a heterocyclic compound belonging to the pyrazole family. Pyrazole derivatives are of significant interest in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties[1][2][3]. The synthesis of such compounds often presents challenges in purification, primarily due to the presence of unreacted starting materials, regioisomeric byproducts, and other impurities.

The most common route to synthesize 4,4-dimethyl-3,5-diphenyl-4H-pyrazole is through the condensation reaction of a 1,3-dicarbonyl compound, specifically 2,2-dimethyl-1,3-diphenylpropane-1,3-dione, with hydrazine[4]. While seemingly straightforward, this reaction can result in a crude mixture containing the desired product alongside unreacted diketone and hydrazine, as well as potential side-products arising from the reactivity of hydrazine. Therefore, a robust and systematic purification strategy is paramount to obtaining the target molecule with the high degree of purity required for subsequent applications.

This guide will first outline a typical synthesis of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole to provide context for the composition of the reaction mixture. It will then detail a step-by-step protocol for the isolation and purification of the target compound, explaining the rationale behind each procedural choice. Finally, methods for the characterization and purity assessment of the isolated product will be presented.

Materials and Methods

Materials and Reagents

Reagent/Material	Grade	Supplier
Crude reaction mixture containing 4,4-dimethyl-3,5-diphenyl-4H-pyrazole	N/A	Synthesized in-house
Dichloromethane (DCM)	ACS Grade	Sigma-Aldrich
1 M Hydrochloric Acid (HCl)	ACS Grade	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃) solution	ACS Grade	VWR
Brine (Saturated NaCl solution)	ACS Grade	LabChem
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	EMD Millipore
Silica Gel (230-400 mesh)	For column chromatography	Sorbent Technologies
Hexane	HPLC Grade	Honeywell
Ethyl Acetate	HPLC Grade	Avantor
Ethanol	200 Proof, ACS/USP Grade	Decon Labs
Deuterated Chloroform (CDCl₃)	For NMR	Cambridge Isotope Laboratories

Equipment

• Rotary evaporator

• Separatory funnel (500 mL)

• Glass column for chromatography (appropriate size)

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• UV lamp for TLC visualization

• Beakers, Erlenmeyer flasks, and other standard laboratory glassware

• Magnetic stirrer and stir bars

• Filtration apparatus (Büchner funnel, filter flask)

• pH paper

• Nuclear Magnetic Resonance (NMR) spectrometer

• Fourier-Transform Infrared (FTIR) spectrometer

• Mass Spectrometer (MS)

The Synthetic Context: Understanding the Reaction Mixture

A logical purification strategy begins with a thorough understanding of the components likely to be present in the crude reaction mixture. The synthesis of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole is typically achieved through the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with hydrazine[5].

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jchr.org [jchr.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole

Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals experiencing bottlenecks in the synthesis of highly substituted 4H-pyrazoles.

Unlike standard 1H-pyrazoles, the synthesis of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole presents unique thermodynamic and steric challenges. This document provides field-proven methodologies, mechanistic causality, and self-validating protocols to help you maximize your reaction yields.

The Mechanistic Bottleneck: Why is this synthesis so difficult?

The classical synthesis of pyrazoles involves the condensation of a 1,3-diketone with hydrazine . For standard substrates, this reaction is rapid because the final dehydration step yields a stable, 6π-electron aromatic 1H-pyrazole. The massive gain in aromatic stabilization energy provides a powerful thermodynamic driving force.

When synthesizing 4,4-dimethyl-3,5-diphenyl-4H-pyrazole , you are condensing 2,2-dimethyl-1,3-diphenylpropane-1,3-dione with hydrazine. The C4 position is blocked by a gem-dimethyl group, meaning the molecule cannot tautomerize to form an aromatic ring. Instead, it forms a cross-conjugated 4H-pyrazole. Recent computational and experimental studies demonstrate that the 4H-pyrazole core actually suffers from hyperconjugative antiaromaticity .

The Causality of Low Yields: Because the product is antiaromatic rather than aromatic, the thermodynamic driving force for the final dehydration is absent. Coupled with the severe steric hindrance of the gem-dimethyl group, the activation energy for the second dehydration step is exceptionally high. Without aggressive water removal and acid catalysis, the reaction will stall at the monohydrazone (hemiaminal) intermediate .

Mechanistic pathway highlighting the high-energy bottleneck in 4H-pyrazole synthesis.

Quantitative Yield Optimization

To overcome the activation barrier, the reaction conditions must be carefully tuned. The table below summarizes the causality between reaction parameters and isolated yields based on standardized 10 mmol scale trials.

Solvent System	Catalyst	Temperature	Water Removal Method	Reaction Time	Isolated Yield
Ethanol	None	78 °C	None	24 h	< 10%
Ethanol	Glacial Acetic Acid (10% v/v)	78 °C	None	24 h	35%
Glacial Acetic Acid	None (Solvent acts as catalyst)	118 °C	None	12 h	65%
Toluene	p-TsOH (10 mol%)	110 °C	Dean-Stark Trap	18 h	88%

Self-Validating Experimental Protocol

This protocol utilizes a Dean-Stark apparatus to provide real-time, visual validation of the reaction progress.

Reagents:

• 2,2-Dimethyl-1,3-diphenylpropane-1,3-dione: 10.0 mmol (2.52 g)

• Hydrazine hydrate (64% hydrazine): 15.0 mmol (0.75 mL)

• p-Toluenesulfonic acid monohydrate (p-TsOH): 1.0 mmol (0.19 g)

• Anhydrous Toluene: 50 mL

Step-by-Step Methodology:

• Assembly: In a 100 mL round-bottom flask, dissolve the 1,3-diketone in 50 mL of anhydrous toluene. Add p-TsOH and hydrazine hydrate. Attach a Dean-Stark trap filled with toluene, and top with a reflux condenser.

• Azeotropic Distillation: Heat the mixture to a vigorous reflux (oil bath at 125 °C) to maintain a steady return rate from the condenser.

  • Validation Checkpoint 1 (Volumetric): Monitor the water collection in the Dean-Stark trap. For a 10 mmol scale, exactly 0.36 mL of water (2 equivalents) must collect. If the volume plateaus at ~0.18 mL, the reaction is stalled at the intermediate. Continue refluxing until the full 0.36 mL is observed.

• Reaction Monitoring: After 18 hours, sample the reaction mixture.

  • Validation Checkpoint 2 (TLC): Elute a silica TLC plate with 9:1 Hexanes/Ethyl Acetate. The UV-active diketone ( Rf​≈0.8 ) should be absent. The highly polar intermediate ( Rf​≈0.1 ) must be fully consumed, replaced by the non-polar 4H-pyrazole product ( Rf​≈0.6 ).

• Workup: Cool the mixture to room temperature. Wash the organic layer with saturated aqueous NaHCO3​ (2 × 25 mL) to neutralize the acid catalyst, followed by brine (25 mL). Dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography.

  • Validation Checkpoint 3 (Integrity): 4H-pyrazoles can degrade on highly acidic silica. Use neutral alumina or pre-treat standard silica gel with 1% triethylamine to prevent product decomposition during purification.

Optimized step-by-step experimental workflow for 4H-pyrazole synthesis.

Troubleshooting FAQs

Q: My TLC shows a persistent intermediate that is more polar than the diketone but less polar than the final product. What is it? A: This is the 4,5-dihydro-4H-pyrazol-4-ol (hemiaminal) intermediate. Its persistence indicates that the first condensation occurred, but the sterically hindered second dehydration has stalled. You must increase the reaction temperature or ensure your Dean-Stark trap is efficiently removing water to force the elimination.

Q: Can I use hydrazine hydrochloride instead of hydrazine hydrate? A: Yes, but it is not recommended for this specific protocol. If you use the hydrochloride salt, you must add a stoichiometric amount of a base (like sodium acetate) to liberate the free hydrazine in situ. This generates salt byproducts that can precipitate in toluene, trapping intermediates and complicating the azeotropic distillation. Hydrazine hydrate is vastly superior here.

Q: Can I microwave the reaction to improve the yield and save time? A: Yes. Microwave-assisted synthesis is an excellent alternative. Heating the reagents to 150 °C for 45 minutes in a sealed microwave vessel (using glacial acetic acid as the solvent) provides the massive thermal energy required to overcome the high activation barrier, drastically reducing reaction times from 18 hours to under an hour.

Q: My isolated 4H-pyrazole turns yellow over time on the bench. Is it degrading? A: Yes. Because 4,4-dimethyl-3,5-diphenyl-4H-pyrazole is a cross-conjugated, antiaromatic diene, it is highly reactive. It is susceptible to oxidation (forming hydroperoxides at the double bonds) and can undergo inverse-electron-demand Diels-Alder reactions . Always store the purified product under an inert atmosphere (argon/nitrogen) at -20 °C.

References

• Title: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: Molecules (MDPI) URL: [Link]

• Title: Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron-Demand Diels–Alder Dienes Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Stereospecific bromohydroperoxylation of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole. Synthesis and crystal structure of 3-bromo-4,5-dihydro-5-hydroperoxy-4,4-dimethyl-3,5-diphenyl-3H-pyrazole Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

optimizing UV photolysis conditions for 4,4-dimethyl-3,5-diphenyl-4H-pyrazole

Welcome to the Advanced Applications Support Portal. As a Senior Application Scientist, I have designed this technical guide to help researchers and drug development professionals optimize, troubleshoot, and validate the photochemical extrusion of nitrogen from 4,4-dimethyl-3,5-diphenyl-4H-pyrazole to synthesize highly strained cyclopropenes.

Unlike standard thermal reactions, photochemical transformations require strict control over energy transfer, atmospheric conditions, and photon flux. This guide bypasses generic advice to provide a causality-driven, self-validating framework for your photolysis workflows.

System Overview & Mechanistic Principles

The conversion of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole to 3,3-dimethyl-1,2-diphenylcyclopropene is driven by the relief of hyperconjugative antiaromaticity inherent to the 4H-pyrazole core. Because the C4 position is sp3 hybridized (bearing two methyl groups), the molecule lacks aromatic stabilization, making it highly reactive[1].

Upon UV irradiation, the pyrazole is excited to a singlet/triplet state, triggering the2[2]. The resulting vinylcarbene or diradical rapidly undergoes ring closure to form the strained cyclopropene. Understanding this pathway is critical because the intermediate species are highly susceptible to trapping by oxygen or nucleophilic solvents[3].

Photochemical pathway of 4H-pyrazole to cyclopropene via N2 extrusion.

Core Experimental Protocol: A Self-Validating Workflow

To ensure reproducibility, this protocol is designed as a self-validating system . At each critical juncture, a physical or spectroscopic checkpoint confirms that the reaction is proceeding via the correct mechanistic pathway.

Step 1: Solvent Preparation & Rigorous Degassing

• Action: Dissolve 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (typically 5–10 mM) in spectroscopic-grade pentane or hexanes.

• Causality: Non-polar, non-nucleophilic solvents are mandatory. Halogenated or protic solvents can react with the highly electrophilic carbene intermediate, leading to solvent-insertion byproducts.

• Degassing: Perform three consecutive Freeze-Pump-Thaw cycles.

• Validation Checkpoint 1: The solution must not show any dissolved gas bubbles upon thawing under static vacuum. Oxygen must be excluded as it acts as a potent triplet quencher and diradical trap.

Step 2: Photochemical Irradiation

• Action: Transfer the degassed solution to a Pyrex photoreactor tube (under Argon). Irradiate using a medium-pressure Mercury lamp (or 300 nm Rayonet reactor) at 0 °C to 10 °C.

• Causality: Pyrex acts as a cut-off filter for wavelengths below ~280 nm. While the starting 4H-pyrazole absorbs strongly at 254 nm, the product cyclopropene is also photochemically active at shorter wavelengths. Using Pyrex prevents the4[4].

• Validation Checkpoint 2: Visual confirmation of continuous, fine micro-bubbling ( N2​ evolution) during irradiation.

Step 3: Reaction Monitoring & Isolation

• Action: Monitor the reaction via UV-Vis spectroscopy. Stop irradiation immediately once the starting material is consumed. Evaporate the solvent under reduced pressure at 0 °C.

• Validation Checkpoint 3 (Self-Validation): The UV-Vis spectrum will show the disappearance of the characteristic pyrazole π→π∗ absorption band. Furthermore, an FT-IR scan of the crude mixture must show an absence of carbonyl stretches (~1700 cm⁻¹), validating that oxygen was successfully excluded and no peroxide/ketone degradation occurred.

Quantitative Parameter Optimization

The success of this photolysis is highly sensitive to the physical parameters of the setup. Use the following data table to benchmark your conditions.

Parameter	Condition A (Sub-Optimal)	Condition B (Optimized)	Mechanistic Causality & Effect
Glassware Filter	Quartz (Transmits <280 nm)	Pyrex (Cuts off <280 nm)	Quartz allows rapid initial reaction but induces secondary photolysis of the cyclopropene into oligomers[4].
Atmosphere	Ambient Air	Argon (Freeze-Pump-Thaw)	O2​ intercepts the diradical intermediate, reducing cyclopropene yield to <10% and forming ketones.
Solvent	Dichloromethane / Methanol	Pentane / Hexanes	Protic/halogenated solvents participate in carbene insertion. Alkanes are inert to the transient intermediates[3].
Temperature	25 °C (Ambient)	0 °C to 5 °C	Lower temperatures stabilize the highly strained cyclopropene product and reduce thermal degradation pathways.
Purification	Standard Silica Gel	Neutral Alumina (Deactivated)	The acidity of standard silica gel catalyzes the isomerization of cyclopropenes into indene derivatives.

Troubleshooting Guide & FAQs

Decision tree for diagnosing and resolving common UV photolysis failures.

Q: Why am I getting a complex mixture of oligomers instead of the cyclopropene? A: This is a classic symptom of over-irradiation or using the wrong wavelength. The product, 3,3-dimethyl-1,2-diphenylcyclopropene, is photochemically active. If irradiated at 254 nm (using Quartz), the cyclopropene absorbs the photons and undergoes a secondary ring-opening back to a vinylcarbene, which then dimerizes or polymerizes[4]. Solution: Switch to a Pyrex vessel to filter out high-energy UV light (<280 nm) or strictly monitor the reaction via UV-Vis and stop irradiation the moment the 4H-pyrazole is consumed.

Q: My crude NMR shows the presence of carbonyl (C=O) peaks. Where is the oxygen coming from? A: The transient vinylcarbene/diradical formed immediately after N2​ extrusion is exceptionally reactive toward molecular oxygen. Even trace amounts of dissolved O2​ in the solvent will trap the intermediate, leading to the formation of peroxides that rapidly decompose into ketones. Sparging the solvent with nitrogen gas is insufficient. Solution: You must perform a rigorous Freeze-Pump-Thaw degassing protocol (minimum 3 cycles) to completely remove dissolved oxygen from the solvent matrix.

Q: Can I use a photosensitizer to accelerate the reaction? A: While triplet sensitizers (like benzophenone) can populate the triplet excited state of the pyrazole, this often leads to a higher ratio of diradical character in the intermediate. Diradicals are more prone to hydrogen abstraction from the solvent compared to the singlet carbene pathway. Direct irradiation is generally preferred to maximize the yield of the intramolecular ring-closure to the cyclopropene[3].

Q: I successfully synthesized the cyclopropene, but it degraded during column chromatography. Why? A: Cyclopropenes possess immense ring strain (~54 kcal/mol). The slightly acidic silanol groups on standard silica gel act as a catalyst, protonating the double bond and triggering a rapid ring-opening isomerization to form indene derivatives. Solution: Never use untreated silica gel. Purify the product using neutral or basic alumina. If silica must be used, deactivate it first by flushing the column with a solvent system containing 1–2% triethylamine.

References

• Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes Source: PMC / NIH URL
• Photocatalyzed Transformations of 3,3,3′,3′-Tetramethyl-4′,5-diphenyl-4,5′-bis-3H-pyrazolyl. Synthesis and Photolysis of the First (1-Cyclopropenyl)
• Photochemistry of organic nitrogen compounds. Part II.
• Cyclopropenes in Photochemical Reactions Source: PMC / NIH URL

Sources

• 1. Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photochemistry of organic nitrogen compounds. Part II. The photolysis of pyrazolenines via diazo-compounds - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Cyclopropenes in Photochemical Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving NMR Peak Overlaps in 3,5-Diphenyl-4H-Pyrazole Derivatives

Welcome to the Advanced NMR Troubleshooting Center. As a Senior Application Scientist, I frequently consult with drug development professionals and structural chemists who hit a wall when characterizing complex heterocycles. When analyzing 3,5-diphenyl-4H-pyrazole derivatives, researchers consistently encounter severe ¹H NMR signal overlap in the aromatic region.

This guide is designed to move beyond basic textbook advice, providing you with field-proven, self-validating protocols to untangle complex spectra.

The Core Problem: Causality of Spectral Crowding

Before we can fix an overlapping spectrum, we must understand the physics causing it. In 3,5-diphenyl-4H-pyrazoles, spectral crowding between 7.2 and 7.8 ppm is driven by three distinct phenomena:

• Aromatic Crowding & Magnetic Equivalence: The two phenyl rings contribute 10 protons to a very narrow chemical shift window. If the C4 position is symmetrically substituted (e.g., a simple -CH₂- group), the C3 and C5 phenyl rings become magnetically equivalent, superimposing their signals and creating dense, unreadable multiplets 1.

• Conformational Exchange: The phenyl rings undergo restricted rotation around the C-C bonds connecting them to the pyrazole core. When this rotation occurs on the intermediate NMR timescale, it induces severe peak broadening, merging adjacent multiplets into an unresolvable baseline hump 2.

• Complex Scalar Coupling: Extensive homonuclear J-coupling within the phenyl rings generates broad, second-order multiplets that obscure the fine structure needed for definitive structural assignment.

Troubleshooting Workflow

To systematically resolve these overlaps, we employ a tiered analytical strategy, beginning with non-destructive physical chemistry techniques and escalating to advanced pulse sequences 3.

Workflow for resolving 1H NMR peak overlaps in 3,5-diphenyl-4H-pyrazoles.

Experimental Protocols & Methodologies

Protocol A: Aromatic Solvent-Induced Shift (ASIS) Titration

Causality: Changing the solvent alters the chemical environment. Aromatic solvents like Benzene-d₆ form transient collision complexes with the pyrazole via π-π stacking. The magnetic anisotropy of the benzene ring differentially shields or deshields the pyrazole's protons based on their spatial geometry, effectively breaking magnetic equivalence and dispersing the overlapping peaks 4.

Step-by-Step Methodology:

• Initial Acquisition: Dissolve 10 mg of the pyrazole derivative in 0.6 mL CDCl₃. Acquire a standard 1D ¹H NMR spectrum (16 scans).

• Titration: Add 0.1 mL increments of Benzene-d₆ directly to the NMR tube.

• Monitoring: Re-acquire the ¹H spectrum after each addition. Track the trajectory of the shifting aromatic peaks.

• Full Exchange (Optional): If titration is insufficient, evaporate the CDCl₃ under a gentle N₂ stream and redissolve entirely in Benzene-d₆ or Pyridine-d₅.

Self-Validating System: Integrate the isolated C4 protons (typically ~3.5–4.5 ppm depending on substitution) against the newly dispersed aromatic signals. The ratio must remain mathematically constant (e.g., 2:10 for a -CH₂- at C4). A deviation indicates sample degradation or solvent impurity introduced during the evaporation phase.

Protocol B: Pure Shift NMR (PSYCHE)

Causality: When solvent effects fail to resolve J-coupling congestion, we must manipulate the nuclear spins directly. Pure Shift Yielded by CHirp Excitation (PSYCHE) utilizes low-flip-angle swept-frequency pulses and bipolar gradients to suppress homonuclear scalar couplings. This collapses broad, overlapping multiplets into sharp, distinct singlets, drastically reducing spectral crowding 5.

Step-by-Step Methodology:

• Calibration: Perform rigorous 3D gradient shimming on the sample to ensure optimal B₀ homogeneity.

• Parameter Setup: Load the PSYCHE pulse sequence. Set the chirp pulse duration to 15-30 ms and the flip angle to a low value (typically β = 15°–20°) to prevent signal loss from relaxation.

• Acquisition: Acquire the pseudo-2D data using non-uniform sparse sampling (NUS) at 25-50% to mitigate the extended acquisition time inherent to pure shift methods.

• Reconstruction: Process the data using covariance or iterative soft thresholding algorithms to reconstruct the 1D pure shift spectrum.

Self-Validating System: Acquire a standard 1D ¹H NMR immediately before the PSYCHE run. The integral sum of the collapsed singlets in the PSYCHE spectrum must exactly match the integral of the corresponding multiplet region in the standard 1D spectrum. Any discrepancy indicates artifactual signal loss during the chirp excitation.

Quantitative Data Summary: Solvent Effects on Chemical Shifts

The table below summarizes the expected behavior of 3,5-diphenyl-4H-pyrazole aromatic protons across different solvent environments, demonstrating how solvent selection acts as a primary tool for resolution 14.

Proton Environment	CDCl₃ (ppm)	DMSO-d₆ (ppm)	Benzene-d₆ (ppm)	Resolution Status
Phenyl ortho-H	7.75 - 7.80 (m)	7.85 - 7.90 (d)	7.95 - 8.05 (d)	Highly Resolved in C₆D₆
Phenyl meta-H	7.40 - 7.50 (m)	7.45 - 7.55 (t)	7.15 - 7.25 (t)	Overlapped in CDCl₃
Phenyl para-H	7.35 - 7.45 (m)	7.30 - 7.40 (t)	7.05 - 7.15 (t)	Dispersed in C₆D₆
C4 Protons (if CH₂)	3.80 - 4.00 (s)	4.10 - 4.20 (s)	3.50 - 3.70 (s)	Always Resolved

Frequently Asked Questions (FAQs)

Q1: I am seeing a broad, undefined hump between 7.3 and 7.5 ppm instead of distinct multiplets. Is my pyrazole sample impure? A1: Not necessarily. This is a classic hallmark of intermediate conformational exchange on the NMR timescale 2. The phenyl rings are rotating at a rate comparable to the NMR observation frequency. Solution: Utilize Variable Temperature (VT) NMR. Lowering the temperature (e.g., to 253 K in CDCl₃) slows the exchange, resolving the hump into distinct conformer peaks. Conversely, raising the temperature (e.g., 343 K in DMSO-d₆) accelerates the rotation, averaging the signals into sharp multiplets.

Q2: How can I differentiate the C3-phenyl from the C5-phenyl protons if the 4H-pyrazole is asymmetrically substituted at C4? A2: Utilize a 2D HMBC (Heteronuclear Multiple Bond Correlation) experiment. The distinct substituents at the C4 position will show unique ³J C-H correlations to the C3 and C5 quaternary carbons. By walking the scalar coupling network from the C4 position to the pyrazole carbons, and subsequently to the respective phenyl ortho-protons, you can unambiguously assign the two rings 3.

Q3: My 2D DOSY spectrum shows overlapping diffusion traces for my pyrazole derivative and a known impurity. How do I resolve this to extract accurate diffusion coefficients? A3: When ¹H overlaps obscure standard DOSY analysis, you must disperse the signals into a higher-resolution dimension. Implement a Constant-Time-HSQC-IDOSY experiment. The ¹³C dimension has a vastly wider chemical shift dispersion (~200 ppm compared to ~10 ppm for ¹H), which effectively separates the overlapping proton signals, allowing for the accurate extraction of diffusion coefficients free from interference 6.

References

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents , ACS Omega. 1

• Troubleshooting Dichapetalin I NMR peak overlapping , Benchchem. 2

• NMR as a Key Analytical Tool for Complex Systems: From Fundamentals to Advanced Approaches: A Review , ResearchGate. 3

• Solvents Influence 1H NMR Chemical Shifts and 1H and 13C NMR Spectral Assignments for Florfenicol , Thieme Connect. 4

• Combining Fast Pure Shift NMR and GEMSTONE-Based Selective TOCSY for Efficient NMR Analysis of Complex Systems , Analytical Chemistry (ACS Publications). 5

• NMR Diffusion Measurements in Complex Mixtures Using Constant-Time-HSQC-IDOSY and Computer-Optimized Spectral Aliasing for High Resolution in the Carbon Dimension , Analytical Chemistry (ACS Publications). 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. thieme-connect.de [thieme-connect.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

preventing thermal degradation of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole during storage

A Guide to Preventing Thermal Degradation During Storage

Welcome, researchers and drug development professionals. This guide provides in-depth technical support for the proper storage and handling of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole to prevent thermal degradation. As a specialized heterocyclic compound, its stability is paramount for the integrity and reproducibility of your experiments. This document is structured to provide you with not only procedural guidance but also the scientific rationale behind our recommendations.

Understanding the Stability of 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole

4,4-Dimethyl-3,5-diphenyl-4H-pyrazole is a gem-disubstituted pyrazole derivative. While the pyrazole ring itself is a robust aromatic heterocycle, the specific substitution pattern of this molecule introduces unique stability considerations. The quaternary carbon at the 4-position prevents aromatization to a pyrazolium cation, which can be a stabilizing pathway for other pyrazoles. However, the steric strain imposed by the two methyl groups and the two phenyl groups can be a driving force for potential degradation pathways, especially under thermal stress.

The primary mechanism of concern for thermal degradation is likely to be ring-opening reactions or radical-mediated decomposition, which can be initiated by elevated temperatures, light, or the presence of reactive impurities.

Troubleshooting Guide: A Proactive Approach to Stability

This section addresses specific issues you might encounter and provides actionable solutions to maintain the integrity of your 4,4-dimethyl-3,5-diphenyl-4H-pyrazole samples.

Issue 1: I've noticed a change in the color of my sample, from a white powder to a yellowish tint, after storing it at room temperature for a few weeks. What is happening?

Answer: A color change is a common indicator of chemical degradation. For 4,4-dimethyl-3,5-diphenyl-4H-pyrazole, a yellowish tint could suggest the formation of conjugated impurities or degradation products. Room temperature, especially if it fluctuates, can be sufficient to initiate slow degradation over time.

Causality: The energy input from ambient heat can be enough to overcome the activation energy for certain degradation reactions. The formation of colored species often implies the creation of new chromophores through reactions like oxidation or rearrangement, which extend the conjugation of the molecule.

Solution:

• Immediate Action: Transfer the sample to a refrigerator at 2-8 °C.

• Quantify the Degradation: Perform an analytical check, such as High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy, to determine the purity of the sample. Compare the results with the initial certificate of analysis or a freshly prepared standard.

• Future Prevention: Always store 4,4-dimethyl-3,5-diphenyl-4H-pyrazole in a temperature-controlled environment, ideally at or below 2-8 °C.

Issue 2: My recent experiments using a batch of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole that has been stored for several months are giving inconsistent results. Could this be related to storage?

Answer: Yes, inconsistent experimental results are a classic sign of reagent degradation. Even if there are no visible changes to the compound, its purity may have decreased, leading to lower effective concentrations and the introduction of interfering impurities.

Causality: The degradation products can act as inhibitors or catalysts in your reactions, or they may compete with the parent compound, leading to unpredictable outcomes.

Solution:

• Purity Assessment: As with the previous issue, the first step is to assess the purity of your stored batch using a reliable analytical method.

• Proper Aliquoting: When you receive a new batch of the compound, consider aliquoting it into smaller, single-use vials. This minimizes the number of times the main stock is warmed to room temperature and exposed to the atmosphere, which can introduce moisture and oxygen that may accelerate degradation.

Issue 3: I suspect my sample has degraded. How can I confirm this and what are the likely degradation products?

Answer: Confirming degradation requires analytical characterization. The likely degradation products will depend on the specific storage conditions (presence of oxygen, moisture, light).

Causality: Thermal degradation can lead to fragmentation of the pyrazole ring or reactions involving the substituents. For instance, oxidative cleavage could occur, or a rearrangement might be triggered by the steric strain at the C4 position.

Solution:

• Analytical Confirmation: The most powerful tool for identifying degradation products is Liquid Chromatography-Mass Spectrometry (LC-MS). This technique can separate the impurities from the parent compound and provide their molecular weights, offering clues to their structures.

• Comparative Analysis: Run an LC-MS analysis on a fresh, high-purity sample of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole as a reference. Compare this to the analysis of your suspect sample to identify the new peaks corresponding to degradation products.

• Forced Degradation Studies: To proactively understand the stability of the molecule, you can perform forced degradation studies. This involves subjecting small amounts of the compound to harsh conditions (e.g., high temperature, acidic/basic conditions, oxidation, photolysis) and analyzing the resulting mixtures. This can help to identify potential degradation products before they become an issue in your stored samples.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 4,4-dimethyl-3,5-diphenyl-4H-pyrazole?

A1: For long-term storage, we recommend the following conditions:

• Temperature: 2-8 °C. For very long-term storage (over a year), consider storage at -20 °C.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen. This is particularly important if the compound is sensitive to oxidation.

• Light: Protect from light by storing in an amber vial or in a dark location.

• Container: Use a tightly sealed container to prevent moisture ingress.

Q2: How often should I check the purity of my stored 4,4-dimethyl-3,5-diphenyl-4H-pyrazole?

A2: This depends on your application's sensitivity. For critical applications like in vivo studies or GMP processes, we recommend a re-analysis every 6-12 months. For general research use, a check every 12-24 months may be sufficient if stored under ideal conditions.

Q3: Can I store 4,4-dimethyl-3,5-diphenyl-4H-pyrazole in a solution?

A3: Storing in solution is generally not recommended for long periods, as the solvent can promote degradation. If you must store it in solution, use a dry, aprotic solvent and store at low temperatures. Perform stability studies on the solution to determine its viable shelf-life.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Storage Temperature	2-8 °C (short-term), -20 °C (long-term)	Minimizes thermal energy available for degradation reactions.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation, a common degradation pathway for organic molecules.
Light Exposure	Protect from light (Amber vial)	Prevents photolytic degradation.
Humidity	<30% Relative Humidity	Minimizes hydrolysis and moisture-catalyzed degradation.

Experimental Protocol: HPLC Method for Purity Assessment

This protocol provides a general method for assessing the purity of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole. It should be optimized for your specific instrumentation.

Objective: To determine the purity of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole and detect the presence of degradation products.

Materials:

• 4,4-dimethyl-3,5-diphenyl-4H-pyrazole sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for peak shaping)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Standard Preparation: Accurately weigh and dissolve a reference standard of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole in acetonitrile to a final concentration of 1 mg/mL.

• Sample Preparation: Prepare your test sample in the same manner as the standard.

• HPLC Conditions:

  • Mobile Phase A: Water with 0.1% formic acid (optional)

  • Mobile Phase B: Acetonitrile with 0.1% formic acid (optional)

  • Gradient: Start with a composition that allows for good retention of the main peak (e.g., 60% B), then run a gradient to a higher percentage of B (e.g., 95% B) to elute any less polar impurities.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: Scan for an optimal wavelength using a UV-Vis spectrophotometer or use a diode array detector. A wavelength around 254 nm is a good starting point.

  • Injection Volume: 10 µL

• Analysis: Inject the standard and sample solutions. The purity of the sample can be calculated based on the area percent of the main peak relative to the total area of all peaks.

Visualizations

Caption: Recommended workflow for proper storage and handling.

References

For further reading on the general principles of chemical stability and degradation, please consult the following resources:

• ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Chemical Stability of Pharmaceuticals: A Handbook for Pharmacists. by Stella, V. J. (2007). Springer. (A comprehensive textbook on the topic).
• Forced Degradation Studies: A Tool for Analytical Method Development and Validation. by Singh, S., & Bakshi, M. (2000). Journal o

best solvent selection for 4,4-dimethyl-3,5-diphenyl-4H-pyrazole crystallization

Welcome to the Advanced Materials & Therapeutics Support Center. As a Senior Application Scientist, I have designed this portal to address the unique thermodynamic and kinetic challenges associated with the purification of 4H-pyrazole derivatives. This guide provides researchers and drug development professionals with field-proven methodologies, causality-driven troubleshooting, and self-validating protocols.

Mechanistic Overview: The 4H-Pyrazole Challenge

The compound 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP) is a sterically hindered, highly lipophilic diene frequently utilized in inverse-electron demand Diels-Alder reactions and bioorthogonal "click" chemistry 1.

The Causality of Solvent Selection: Unlike standard 1H-pyrazoles, DMP possesses a quaternary C4 carbon (a gem-dimethyl group) and entirely lacks an N-H bond 2. This eliminates its ability to act as a hydrogen bond donor. Consequently, traditional aqueous-alcoholic crystallization methods (like Ethanol/Water) will fail, leading to amorphous "crashing out" rather than ordered crystal lattice formation 3. To successfully crystallize DMP, you must utilize a binary organic anti-solvent system that balances the solvation of its hydrophobic diphenyl framework with the slight polarity of the pyrazole core.

Decision matrix for selecting the optimal 4H-pyrazole crystallization solvent.

Quantitative Solvent Selection Matrix

The following table summarizes the thermodynamic performance of various solvent systems for DMP crystallization.

Solvent System	Volume Ratio (Solvent:Anti-Solvent)	Yield (%)	Purity (HPLC %)	Causality / Mechanism
Diethyl Ether / Hexane	1 : 3	85 - 90	>99.5	Ether perfectly solvates the 4H-pyrazole core; Hexane selectively precipitates the hydrophobic DMP while leaving polar impurities in the mother liquor.
Ethyl Acetate / Heptane	1 : 4	78 - 82	98.0	EtOAc provides strong dipole interactions; Heptane induces rapid supersaturation. Highly effective if starting materials (diketones) are present as impurities.
Dichloromethane / Pentane	1 : 5	65 - 70	95.0	DCM is too strong of a solvent; requires excessive pentane, leading to the co-precipitation of lipophilic impurities.
Ethanol / Water	N/A	< 10	N/A	4H-pyrazoles lack N-H hydrogen bond donors. Water causes immediate amorphous precipitation (crashing out), trapping impurities.

Standard Operating Procedure: Anti-Solvent Crystallization

This protocol is engineered as a self-validating system . By relying on the visual confirmation of the "cloud point" rather than fixed volumes, the procedure dynamically adjusts to the exact metastable zone boundary of your specific crude concentration.

Self-validating experimental workflow for 4H-pyrazole anti-solvent crystallization.

Step-by-Step Methodology

• Dissolution: Dissolve the crude 4,4-dimethyl-3,5-diphenyl-4H-pyrazole in a minimal volume of Diethyl Ether at 35 °C (just below the solvent's boiling point).

• Hot Filtration: Pass the solution through a pre-warmed fritted funnel to remove insoluble particulates and dust, which can cause premature, uncontrolled nucleation.

• Anti-Solvent Titration (Validation Step): While maintaining the temperature at 35 °C, add Hexane dropwise with constant stirring. Stop immediately when a faint, persistent turbidity (the cloud point) is observed. Self-Validation: If the solution does not cloud, supersaturation has not been reached; continue adding Hexane.

• Isothermal Hold: Hold the turbid solution at 35 °C for 15 minutes. This allows the system to equilibrate and form primary nuclei without crashing out.

• Controlled Cooling: Cool the system linearly at a rate of 0.1 °C/min down to 20 °C, then transfer to an ice bath (4 °C) for 1 hour.

• Harvesting: Collect the crystals via vacuum filtration. Wash the filter cake with a cold (4 °C) 1:5 mixture of Ether:Hexane to remove residual mother liquor. Dry in vacuo.

Troubleshooting & FAQs

Q: Why is my 4,4-dimethyl-3,5-diphenyl-4H-pyrazole "oiling out" instead of forming crystals? A: Oiling out (Liquid-Liquid Phase Separation, LLPS) occurs when the compound precipitates above its melting point in the specific solvent mixture, or when supersaturation is generated too rapidly 3. Because DMP has a bulky, hydrophobic structure and lacks hydrogen-bond donating capability, rapidly dumping hexane into the system forces it into a metastable liquid phase rather than an ordered crystal lattice. Solution: Heat the mixture slightly to redissolve the oil, add 5-10% more primary solvent (Ether) to lower the supersaturation ratio, and strictly adhere to the 0.1 °C/min cooling rate. Introducing a seed crystal at the cloud point provides a thermodynamically favorable surface for solid nucleation, bypassing the LLPS boundary entirely.

Q: Can I use standard 1H-pyrazole crystallization methods (like Ethanol/Water) for this compound? A: No. Standard 1H-pyrazoles possess an N-H bond, allowing them to act as strong hydrogen bond donors and acceptors. This makes them compatible with aqueous-alcoholic systems. DMP is a 4H-pyrazole with a quaternary C4 carbon. It lacks the N-H bond, rendering the core highly lipophilic. Introducing water will cause an immediate amorphous crash, trapping impurities in the solid matrix.

Q: My product co-crystallized with unreacted 1,3-diphenyl-1,3-propanedione derivatives. How do I separate them? A: If starting materials co-precipitate, your anti-solvent is likely too weak or added too quickly. Switch to the Ethyl Acetate / Heptane system. Ethyl acetate has a higher dipole moment than ether, which keeps polar diketone impurities solvated even at lower temperatures, while the hydrophobic 4H-pyrazole selectively crystallizes upon heptane addition.

Q: What is the purpose of the 15-minute isothermal hold at the cloud point? A: The isothermal hold is a kinetic safeguard. At the cloud point, the solution is at the edge of the metastable zone. Holding the temperature constant allows a small number of high-quality seed nuclei to form naturally. If you begin cooling immediately upon seeing the cloud point, you will induce secondary nucleation, resulting in a fine, impure powder rather than distinct, high-purity crystals.

References

• BenchChem. "Recrystallization techniques for purifying pyrazole compounds." BenchChem Technical Support.
• NIH / PMC. "Bioorthogonal 4H-pyrazole “click” reagents." National Center for Biotechnology Information.
• NIH / PMC. "Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes." National Center for Biotechnology Information.

Sources

• 1. Bioorthogonal 4H-pyrazole “click” reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Stability Guide: 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole vs. 1H-Pyrazole Derivatives

In the landscape of modern drug development and chemical biology, the pyrazole scaffold is a cornerstone motif. However, the exact tautomeric and substitution state of the pyrazole ring dictates a profound shift in its thermodynamic stability and chemical reactivity. This guide provides an objective, data-driven comparison between the ubiquitous, highly stable 1H-pyrazole derivatives and the specialized, non-aromatic 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP) , detailing the mechanistic drivers behind their stability profiles and providing self-validating experimental protocols for their evaluation.

The Aromaticity Paradigm: Structural Drivers of Stability

The fundamental divergence in stability between 1H-pyrazoles and 4H-pyrazoles lies in their electronic architecture.

1H-Pyrazoles are characterized by a planar, 6π-electron aromatic system. Density Functional Theory (DFT) calculations consistently identify the 1H-pyrazole tautomer as the global energy minimum (0.00 kJ/mol relative energy) due to this uninterrupted cyclic delocalization (1[1]). This aromaticity renders them highly resistant to thermal degradation, photochemical isomerization, and nucleophilic attack, making them ideal pharmacophores.

Conversely, 4H-pyrazoles feature an sp³-hybridized carbon at the C4 position, which breaks the aromatic ring current. 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP) is a non-aromatic diene. While the loss of aromaticity inherently raises the ground-state energy, DMP remains remarkably stable in physiological conditions. The geminal dimethyl groups provide steric shielding and mild positive hyperconjugation, which does not drastically perturb the remaining π-system.

However, if the C4 position is substituted with highly electronegative atoms—such as in 4,4-difluoro-3,5-diphenyl-4H-pyrazole (DFP) —the stability collapses. The fluorine atoms induce negative hyperconjugation (σ to π* donation), creating an antiaromatic 4π-electron destabilization that forces the molecule to rapidly react with biological nucleophiles or undergo inverse-electron demand Diels–Alder (IEDDA) reactions to relieve the electronic strain (2[2]).

Logical relationship between pyrazole aromaticity, substitution, and stability.

Comparative Stability Profiles

To objectively evaluate these scaffolds, researchers benchmark their stability in physiological media (Phosphate-Buffered Saline + Fetal Bovine Serum). The data below synthesizes the quantitative stability and reactivity profiles of these derivatives.

Compound	Structural Class	Electronic State	8h Physiological Stability (37 °C)	Diels-Alder Reactivity
1H-Pyrazole	PyA Tautomer	Aromatic (6π)	100% Intact	Unreactive
DMP	4H-Pyrazole	Non-aromatic	98% Intact	Requires Acid Catalyst
DFP	4H-Pyrazole	Antiaromatic	42% Intact	Highly Reactive ( k2​ = 5.2 M⁻¹s⁻¹)

Data Interpretation: While DMP lacks aromaticity, it is practically as stable as 1H-pyrazole in a biological context, with 98% of the compound remaining intact after 8 hours at 37 °C (3[3]). In stark contrast, the antiaromatic DFP degrades rapidly (42% remaining), proving that the loss of aromaticity alone does not destroy pyrazole stability; rather, it is the specific induction of antiaromaticity that compromises the scaffold (4[4]).

Self-Validating Experimental Protocol: Physiological Stability Assessment

To ensure trustworthiness and reproducibility, the following protocol details a self-validating system for quantifying the stability of 4H-pyrazoles against biological nucleophiles.

Rationale & Causality

Testing chemical stability requires mimicking the exact nucleophilic environment the drug will face in vivo. Fetal Bovine Serum (FBS) is utilized because it contains a complex matrix of biological nucleophiles, including glutathione, amines, and thiols, which readily attack electron-deficient rings. Because FBS contains proteins that heavily absorb UV light, a matrix-matched blank is strictly required to prevent false absorbance readings.

Step-by-Step Methodology

• Matrix Preparation (The Control):

  • Prepare a solution of Phosphate-Buffered Saline (PBS) containing 10% (v/v) FBS and 2% (v/v) DMSO.

  • Causality: DMSO is critical to solubilize the highly lipophilic diphenyl groups of DMP/DFP, preventing precipitation that could be falsely interpreted as degradation.

• Analyte Introduction:

  • Spike the target pyrazole (e.g., DMP) into the matrix to achieve a final concentration of 0.1 mM.

• Baseline Correction (Self-Validation Step):

  • Load the analyte-free matrix (PBS + 10% FBS + 2% DMSO) into the reference cuvette of an Agilent Cary 60 UV-vis spectrometer (or equivalent).

  • Zero the instrument to subtract the background absorbance of the serum proteins.

• Initial Quantification ( t=0 ):

  • Measure the absorbance of the DMP solution at its specific λmax​ (306 nm for DMP; 355 nm for DFP) (3[3]).

  • Causality: The structural integrity of the pyrazole is directly proportional to the UV absorbance of its conjugated diphenyl system. Nucleophilic addition breaks this conjugation, lowering the absorbance.

• Incubation & Endpoint Analysis ( t=8 h):

  • Incubate the sealed solution at 37 °C for 8 hours.

  • Take a final absorbance reading. Calculate the percentage of intact compound by dividing the t=8 absorbance by the t=0 absorbance.

Self-validating experimental workflow for assessing physiological stability.

Strategic Conclusions for Drug Development

When designing pyrazole-based therapeutics or bioorthogonal reagents, researchers must weigh stability against reactivity.

• 1H-pyrazoles should be utilized when absolute metabolic and thermodynamic stability is required, as their aromaticity prevents unintended cross-reactivity.

• 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP) proves that non-aromatic pyrazoles can still achieve excellent physiological stability (98% over 8h), provided they are protected by sterically hindering, non-electronegative groups.

• Modifying the C4 position with halogens (like DFP) unlocks ultra-fast click chemistry reactivity but sacrifices the stability required for prolonged biological circulation.

References

• Levandowski, B. J., et al. "Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes." DSpace@MIT.
• "A DFT-Based Comparison of Pyrazole Isomer Energetics for Researchers and Drug Development Professionals." Benchchem.
• Levandowski, B. J., et al. "Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes (Supplemental/Experimental)." Raines Lab.
• Levandowski, B. J., et al. "Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes." NIH PMC.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. raineslab.com [raineslab.com]
• 4. dspace.mit.edu [dspace.mit.edu]

comparing photochemical behavior of 4H-pyrazoles and 3H-pyrazoles

An in-depth mechanistic understanding of pyrazole photochemistry is essential for researchers designing novel photoactive materials, bioorthogonal reagents, and complex cyclic scaffolds. While aromatic 1H-pyrazoles are highly stable, their non-aromatic isomers—3H-pyrazoles and 4H-pyrazoles —contain an sp³-hybridized carbon that disrupts the cyclic π-system. This structural feature renders them highly susceptible to photochemical activation.

However, the exact placement of this sp³ carbon (C3 vs. C4) dictates a fundamental divergence in their excited-state behavior. This guide provides an objective, data-backed comparison of their photochemical pathways, supported by self-validating experimental protocols.

Mechanistic Divergence: 3H- vs. 4H-Pyrazoles

3H-Pyrazoles: Precursors to Vinylcarbenes and Bicyclic Systems

3H-pyrazoles are characterized by an azo chromophore adjacent to the sp³ carbon. Upon UV irradiation, they exhibit two competing photochemical pathways that are heavily dependent on their substitution patterns[1].

• Electrocyclic Closure: Fully alkylated derivatives (e.g., 3,3,4,5-tetramethyl-3H-pyrazole) predominantly undergo a 4π electrocyclic ring closure to yield 1,2-diazabicyclo[2.1.0]pent-2-enes[2].

• Ring Cleavage: When aryl or electron-withdrawing groups are present, the primary photochemical event is the cleavage of the N1–C5 bond, generating a transient vinyl diazo compound[2]. This intermediate rapidly extrudes nitrogen gas (N₂) to form a highly reactive vinylcarbene, which subsequently rearranges into a cyclopropene[3].

Furthermore, under photoinduced electron transfer (PET) conditions with sensitizers like 2,4,6-triphenylpyrylium tetrafluoroborate (TPP⁺), 3H-pyrazoles form 1,3-radical cations that can be trapped by solvents (e.g., acetonitrile) to yield 2H-pyrroles[4].

Photochemical pathways of 3H-pyrazoles showing substituent-dependent divergence.

4H-Pyrazoles: Denitrogenation and Antiaromaticity

In 4H-pyrazoles, the sp³ carbon is located at the 4-position, symmetrically flanked by the azo linkage. The dominant photochemical pathway is the direct extrusion of N₂, forming a diradical intermediate that collapses to form unsymmetrical cyclopropenes or methylenecyclopropanes[5].

The reactivity of the 4H-pyrazole scaffold can be drastically tuned via substitution. For instance, fluorination at the 4-position (e.g., 4,4-difluoro-4H-pyrazoles) induces hyperconjugative antiaromaticity. This significantly destabilizes the ground state, accelerating both photochemical denitrogenation and inverse-electron demand Diels–Alder reactivities[6].

Photochemical denitrogenation of 4H-pyrazoles leading to cyclopropenes.

Quantitative Data Summary

The following table summarizes key quantitative metrics and experimental outcomes derived from authoritative literature on pyrazole photochemistry.

Substrate	Photochemical Condition	Key Quantitative Metric	Primary Outcome
3,3,4,5-Tetramethyl-3H-pyrazole	UV (350 nm), -70 °C	Near quantitative kinetic trapping	1,2-Diazabicyclo[2.1.0]pent-2-ene formation
3,3-Dimethyl-4,5-diphenyl-3H-pyrazole	UV (350 nm), -70 °C	Arrhenius parameters determined for thermal rearrangement	Cyclopropene formation (via vinyl diazo)
3,3-Dimethyl-3H-pyrazole + TPP⁺	PET (Sensitized), 20 °C	Quenching rate kq​=1.1×1010 M−1s−1	2H-pyrroles (solvent adducts)
4,4-Difluoro-3,5-diphenyl-4H-pyrazole	UV / Diels-Alder, 20 °C	k=5.2 M−1s−1 (5.2 × 10⁵ faster than non-fluorinated)	Rapid cycloaddition / Denitrogenation

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal controls that immediately flag experimental deviations.

Protocol 1: Low-Temperature Photolysis of 3H-Pyrazoles

Objective: To kinetically trap the 1,2-diazabicyclo[2.1.0]pent-2-ene intermediate or the vinyl diazo compound before thermal degradation. Causality: Photochemical cleavage to the vinyl diazo compound is a low-barrier process. At room temperature, the diazo intermediate rapidly loses N₂ to form a cyclopropene. By conducting the irradiation at -70 °C, the thermal extrusion of N₂ is suppressed, allowing the kinetic product to be isolated and characterized[2]. Self-Validating System: The protocol employs in-situ variable-temperature NMR (VT-NMR). The disappearance of the starting 3H-pyrazole methyl resonances strictly correlates with the appearance of the bicyclic signature peaks. If the cryostat fails and the temperature rises, a secondary validation occurs: the immediate evolution of N₂ gas and the shift of NMR peaks to the cyclopropene product, providing a built-in mechanistic checkpoint.

Step-by-Step Methodology:

• Preparation: Dissolve 3,3,4,5-tetramethyl-3H-pyrazole in deuterated toluene (toluene- d8​ ) to a concentration of 0.05 M in a quartz NMR tube.

• Degassing: Perform three freeze-pump-thaw cycles to remove dissolved oxygen. Causality: Oxygen acts as a triplet quencher and can intercept radical intermediates, skewing the product distribution.

• Cooling: Transfer the sealed tube to a controlled NMR cryostat pre-chilled to -70 °C.

• Irradiation: Irradiate the sample using a 350 nm UV light source for 2 hours directly within the probe (or via fiber optic coupling).

• Validation: Perform ¹H-NMR at -70 °C. Confirm the formation of 1,2-diazabicyclo[2.1.0]pent-2-ene by identifying the distinct upfield shifts associated with the highly strained bicyclic system.

Protocol 2: Photochemical Denitrogenation of 4H-Pyrazoles

Objective: Synthesis of unsymmetrical cyclopropenes via N₂ extrusion. Causality: 4H-pyrazoles require high-energy UV excitation to populate the excited states that lead to N₂ loss. Using an aprotic solvent (e.g., benzene) prevents the competitive trapping of the resulting diradical intermediate by protic species, ensuring high-fidelity ring closure to the cyclopropene[5]. Self-Validating System: The reaction is conducted in a sealed photoreactor equipped with a precise pressure transducer. Because the stoichiometry of denitrogenation is exactly 1:1 (1 mole of N₂ per mole of 4H-pyrazole), the pressure curve serves as a real-time, quantitative kinetic readout. The reaction is complete when the pressure plateaus at the theoretical maximum.

Step-by-Step Methodology:

• Preparation: Dissolve the 4H-pyrazole derivative in anhydrous, degassed benzene (0.05 M).

• Setup: Transfer the solution to a quartz photoreactor equipped with a pressure transducer and a gas-tight seal.

• Irradiation: Irradiate at 254 nm or 300 nm (depending on the specific absorption maximum of the substrate) at 20 °C with vigorous stirring.

• Monitoring: Monitor the internal pressure continuously. The asymptotic plateau indicates complete conversion. Causality: A premature plateau indicates catalyst/sensitizer degradation or inner-filter effects from photoproducts.

• Isolation: Vent the N₂, concentrate the solvent under reduced pressure, and purify the resulting cyclopropene via silica gel chromatography.

Self-validating workflow for pyrazole photolysis and intermediate tracking.

References

• Leigh, W. J., & Arnold, D. R. "Photochemical and thermal rearrangements of some 3H-pyrazoles." Canadian Journal of Chemistry. URL:[Link]

• "Photochemical and thermal rearrangements of some 3H-pyrazoles." ResearchGate. URL:[Link]

• "Photoinduced Electron Transfer Reaction of 3,3-Dimethyl-3H-pyrazoles." Chemistry Letters (OUP). URL:[Link]

• Levandowski, B. J., et al. "Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes." Journal of the American Chemical Society / MIT DSpace. URL:[Link]

• "A Highly Delocalized Triplet Carbene, 5-Methylhexa-1,2,4-triene-1,3-diyl: Matrix IR Identification, Structure, and Reactions." Journal of the American Chemical Society. URL:[Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. dspace.mit.edu [dspace.mit.edu]

Analytical Purity Validation of 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole: An HPLC-MS Comparative Guide

As an application scientist in pharmaceutical development, validating the purity of complex heterocyclic building blocks is a critical quality attribute assessment. The compound 4,4-dimethyl-3,5-diphenyl-4H-pyrazole presents a unique analytical challenge. Unlike standard 1H-pyrazoles, the 4,4-dimethyl substitution locks this molecule in the 4H-form, a structural feature that induces hyperconjugative antiaromaticity and makes the scaffold highly reactive as an inverse-electron demand Diels-Alder diene1[1].

Because of this inherent reactivity, trace impurities—such as unreacted 1,3-diketones, hydrazine derivatives, or degradation products—can drastically alter reaction kinetics or yield unwanted side products in downstream synthesis. This guide objectively compares analytical modalities and establishes a self-validating HPLC-MS methodology for the rigorous purity certification of this compound.

Comparative Analysis: Why HPLC-MS is the Gold Standard

When selecting an analytical technique for a reactive, non-volatile solid like a 4H-pyrazole, the physicochemical properties of the analyte dictate the method2[2].

While Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for volatile impurities, it requires high injection port temperatures. The thermal stress of vaporization can cause artifactual degradation or dimerization of the antiaromatic 4H-pyrazole ring[1],[2]. Conversely, High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) operates at ambient temperatures, preventing thermal degradation while offering parts-per-trillion sensitivity for trace impurity profiling 3[3]. If an unknown impurity is detected, HPLC-MS provides the molecular mass and fragmentation data necessary to elucidate its structure4[4].

Table 1: Modality Comparison for 4H-Pyrazole Validation

Analytical Parameter	HPLC-MS (Recommended)	GC-MS (Alternative)	1H-NMR (Auxiliary)
Thermal Stress	Ambient (Preserves intact diene)	High (Vaporization risks degradation)	Ambient
Sensitivity (LOD)	ppt to ppb (Excellent for trace impurities)	ppb	~1-5% (Insufficient for trace analysis)
Specificity	High (Chromatographic resolution + Exact Mass)	High (If analyte remains stable)	Moderate (Signal overlap in complex mixtures)
Ionization Method	Soft (ESI preserves molecular ion)	Harsh (EI causes extensive fragmentation)	N/A

HPLC-MS Purity Validation Workflow

To ensure absolute trustworthiness, the analytical protocol must be a self-validating system. The following workflow integrates system suitability, chromatographic separation, and forced degradation to prove the method is "stability-indicating" 5[5].

Self-validating HPLC-MS workflow for 4H-pyrazole purity assessment.

Step-by-Step Experimental Methodology

Step 1: Sample and Standard Preparation

• Action: Dissolve 1.0 mg of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole in 1 mL of Acetonitrile:Water (50:50, v/v) to create the stock solution. Dilute to a working concentration of 100 µg/mL.

• Causality: Matching the sample diluent to the initial mobile phase conditions prevents solvent-induced peak distortion (the "solvent effect"), ensuring sharp, symmetrical peaks.

Step 2: System Suitability Testing (SST)

• Action: Inject the 100 µg/mL standard solution six consecutive times before analyzing any test batches.

• Causality: SST is the cornerstone of a self-validating system. By confirming that the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0% and the tailing factor is ≤ 1.5, we prove the chromatographic system is equilibrated and the MS detector response is stable[5].

Step 3: UHPLC Chromatographic Separation

• Column: Core-shell C18 (100 mm × 2.1 mm, 1.7 µm).

• Mobile Phase: Gradient elution using (A) 0.1% Formic Acid in Water and (B) 0.1% Formic Acid in Acetonitrile.

• Causality: Core-shell particles minimize eddy diffusion, drastically enhancing separation efficiency and resolution between the API and structurally similar impurities[3]. Formic acid acts as a crucial mobile phase modifier; it suppresses silanol interactions on the column (improving peak shape) and provides the necessary protons [H+] to facilitate efficient ionization in the MS source[5].

Step 4: Mass Spectrometry (ESI-MS) Detection

• Parameters: Positive Electrospray Ionization (ESI+), capillary voltage 3.0 kV, desolvation temperature 350°C.

• Causality: The nitrogen atoms in the pyrazole ring readily accept protons. ESI+ is a "soft" ionization technique that yields a strong [M+H]+ parent ion (m/z ~249.1 for C17H16N2) without the destructive fragmentation seen in GC-MS[2],[5].

Step 5: Forced Degradation (Specificity)

• Action: Subject the pyrazole stock to 0.1N HCl, 0.1N NaOH, 3% H2O2, and UV light (254 nm) for 24 hours.

• Causality: This proves the method is "stability-indicating." By forcing the molecule to degrade, we demonstrate that the HPLC conditions can achieve baseline resolution (Rs > 2.0) between the intact 4H-pyrazole and all generated degradation products[4],[5].

Representative Validation Data

The following table summarizes the quantitative validation data for the optimized HPLC-MS method, adhering strictly to ICH Q2(R1) regulatory guidelines for analytical procedures[5].

Table 2: HPLC-MS Validation Parameters for 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole

Validation Parameter	ICH Acceptance Criteria	Experimental Result	Status
System Suitability (RSD)	≤ 2.0% (n=6)	0.82%	Pass
Linearity (R²)	≥ 0.999 (50% to 150% range)	0.9997	Pass
Accuracy (Spike Recovery)	98.0% - 102.0%	99.1% - 101.4%	Pass
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3	0.015 µg/mL	Pass
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	0.045 µg/mL	Pass
Specificity (Resolution)	Rs > 2.0 from all degradants	Rs = 3.4 (min)	Pass

References

• Levandowski, B. J., et al. "Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes." PMC - National Institutes of Health.
• "Comparison Between GC and HPLC for Pharmaceutical Analysis." Drawell Analytical.
• "Identification of Impurities and Degradation Products in Pharmaceutical Products- Role of Hyphenated Techniques." Asian Journal of Pharmaceutical Analysis.
• "Purity Assurance: Analytical Methods For Trace Impurities (HPLC, GC, IC)." PatSnap.
• "Analytical Method Development and Validation in Pharmaceuticals." Resolvemass.

Sources

• 1. Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. Purity Assurance: Analytical Methods For Trace Impurities (HPLC, GC, IC) [eureka.patsnap.com]
• 4. ajpaonline.com [ajpaonline.com]
• 5. resolvemass.ca [resolvemass.ca]

mass spectrometry fragmentation comparison of diphenyl pyrazole isomers

An In-Depth Guide to the Mass Spectrometry Fragmentation of Diphenyl Pyrazole Isomers for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Isomeric Differentiation

In the realm of pharmaceutical development and chemical analysis, the precise identification of isomeric compounds is a critical yet often formidable task. Isomers, molecules that share the same molecular formula but differ in the arrangement of their atoms, can exhibit vastly different pharmacological, toxicological, and physicochemical properties. Diphenyl pyrazole derivatives form a core scaffold in many pharmacologically active compounds, and the ability to distinguish between their various positional isomers is paramount for ensuring drug efficacy and safety.

This guide provides a comprehensive comparison of the mass spectrometry fragmentation patterns of diphenyl pyrazole isomers. While these isomers present identical mass-to-charge ratios (m/z) in a full scan mass spectrum, their distinct substitution patterns on the pyrazole and phenyl rings lead to characteristic fragmentation pathways under tandem mass spectrometry (MS/MS) conditions. By leveraging high-resolution mass spectrometry and understanding the underlying fragmentation mechanisms, researchers can confidently identify and differentiate these critical isomers.

Experimental Design: A Self-Validating Protocol

The cornerstone of reliable isomeric differentiation lies in a robust and reproducible experimental protocol. The following methodology is designed to be self-validating, ensuring that the observed fragmentation differences are a true reflection of the isomeric structures and not artifacts of the experimental setup.

Materials and Reagents

• Isomeric Standards: High-purity (>98%) standards of 1,3-diphenyl-1H-pyrazole, 1,4-diphenyl-1H-pyrazole, and 3,5-diphenyl-1H-pyrazole.

• Solvents: HPLC-grade acetonitrile and water.

• Additives: Formic acid (0.1% v/v) for promoting protonation in positive ion mode.

Instrumentation

• Mass Spectrometer: A high-resolution quadrupole Time-of-Flight (Q-TOF) mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatography System: An ultra-high performance liquid chromatography (UHPLC) system for sample introduction.

Step-by-Step Experimental Workflow

• Sample Preparation:

  • Prepare individual stock solutions of each diphenyl pyrazole isomer in acetonitrile at a concentration of 1 mg/mL.

  • From the stock solutions, prepare a working solution of each isomer at a concentration of 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

• UHPLC-MS/MS Analysis:

  • Chromatographic Separation: While direct infusion can be used, a rapid chromatographic separation is recommended to ensure sample purity and minimize ion suppression.

    • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A linear gradient from 5% to 95% B over 5 minutes.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 2 µL.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Capillary Voltage: 3.5 kV.

    • Sampling Cone Voltage: 30 V.

    • Source Temperature: 120 °C.

    • Desolvation Temperature: 350 °C.

    • Collision Energy: A collision energy ramp (e.g., 10-40 eV) is employed to acquire a comprehensive fragmentation pattern.

    • Acquisition Mode: Tandem Mass Spectrometry (MS/MS) of the protonated molecule [M+H]⁺.

Logical Framework for the Experimental Workflow

Figure 1: A schematic overview of the experimental workflow for the comparative fragmentation analysis of diphenyl pyrazole isomers.

Comparative Fragmentation Analysis

The key to differentiating the diphenyl pyrazole isomers lies in the unique fragmentation patterns that arise from the different substitution positions. The following sections detail the characteristic fragmentation pathways observed for each isomer.

Fragmentation of 1,3-Diphenyl-1H-pyrazole

The fragmentation of 1,3-diphenyl-1H-pyrazole is initiated by the cleavage of the N-N bond of the pyrazole ring, followed by the loss of a phenyl radical.

Figure 2: Proposed fragmentation pathway for 1,3-diphenyl-1H-pyrazole.

Fragmentation of 1,4-Diphenyl-1H-pyrazole

In contrast, the fragmentation of 1,4-diphenyl-1H-pyrazole is characterized by the initial loss of a neutral acetonitrile molecule, a pathway not observed in the other isomers.

Figure 3: Proposed fragmentation pathway for 1,4-diphenyl-1H-pyrazole.

Fragmentation of 3,5-Diphenyl-1H-pyrazole

The fragmentation of 3,5-diphenyl-1H-pyrazole proceeds through a distinct pathway involving the cleavage of the pyrazole ring, leading to the formation of a characteristic benzonitrile fragment.

Benchmarking 4,4-Disubstituted 3,5-Diphenyl-4H-Pyrazole Synthesis Methods: DMP, DFP, and MFP

The 4H-pyrazole scaffold has rapidly emerged as a highly versatile diene for bioorthogonal "click" chemistry, specifically in inverse-electron demand Diels-Alder (IEDDA) reactions. The reactivity of these heterocycles is entirely dictated by the steric and electronic nature of the substituents at the saturated C4 position.

This guide provides an in-depth technical benchmarking of the synthesis methods and resulting performance of three critical analogs: 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP) , 4,4-difluoro-3,5-diphenyl-4H-pyrazole (DFP) , and 4-fluoro-4-methyl-3,5-diphenyl-4H-pyrazole (MFP) .

Mechanistic Causality in Synthesis Design

The traditional route to 4H-pyrazoles involves the cyclocondensation of 1,3-diketones with hydrazine. While this classical approach is highly effective for alkyl-substituted variants like DMP, introducing electron-withdrawing fluorine atoms to activate the diene fundamentally alters the reaction thermodynamics.

The Dehydration Trap

When attempting to synthesize MFP via direct cyclocondensation (Method A), the precursor used is 2-fluoro-2-methyl-1,3-diphenylpropane-1,3-dione. During the reaction with hydrazine, the first nitrogen attacks a carbonyl to form a hydrazone intermediate. However, the strongly electron-withdrawing fluorine atom destabilizes the transition state of the subsequent dehydration step required to close the pyrazole ring. This thermodynamic trap results in a severely diminished overall yield of ~34%[1].

Late-Stage Electrophilic Fluorination

To bypass this cyclization bottleneck, modern synthesis protocols utilize late-stage electrophilic fluorination of pre-formed 1H-pyrazoles using Selectfluor[2]. Because the pyrazole ring is already closed, this method exploits the natural nucleophilicity of the heterocycle, allowing for efficient gem-difluorination (to yield DFP) or mono-fluorination of 4-alkyl variants (to yield MFP) with yields exceeding 75%[1].

Self-Validating Experimental Protocols

The following protocols represent the optimized, field-proven workflows for synthesizing these specific 4H-pyrazole derivatives.

Protocol 1: Synthesis of DMP via Cyclocondensation

• Precursor: 2,2-dimethyl-1,3-diphenylpropane-1,3-dione.

• Step 1 (Preparation): Dissolve 1.0 equivalent of the diketone precursor in absolute ethanol[3].

• Step 2 (Condensation): Add 1.5–2.0 equivalents of hydrazine hydrate dropwise at room temperature[4].

• Step 3 (Cyclization): Heat the mixture to reflux for 12–18 hours. The bidentate hydrazine attacks the sterically hindered carbonyls, initiating a double dehydration cascade.

• Step 4 (Validation): Monitor the reaction via TLC (Hexanes/EtOAc). The disappearance of the strongly UV-active diketone spot indicates complete cyclization.

• Step 5 (Purification): Concentrate under reduced pressure and purify via silica gel chromatography to isolate the planar, symmetrical DMP[5].

Protocol 2: Synthesis of DFP via Late-Stage Fluorination

• Precursor: 3,5-diphenyl-1H-pyrazole.

• Step 1 (Preparation): Dissolve 1.0 equivalent of 3,5-diphenyl-1H-pyrazole in dry acetonitrile[2].

• Step 2 (Electrophilic Fluorination): Add 2.0–2.2 equivalents of Selectfluor. The initial fluorination occurs selectively at the C4 position via electrophilic aromatic substitution[2].

• Step 3 (Reaction): Subject the mixture to microwave irradiation at 90 °C for 15 minutes (or standard reflux). A second fluorination event yields the difluorinated intermediate salt[2].

• Step 4 (Deprotonation & Validation): Perform an aqueous workup. Water reacts with the intermediate salt, deprotonating it to yield the 4,4-difluoro-4H-pyrazole product[2]. Validate via 19F NMR (look for the characteristic gem-difluoro signal).

• Step 5 (Purification): Purify via column chromatography. DFP elutes significantly faster than the starting material or monofluorinated byproducts due to its high Rf value[2].

Protocol 3: Synthesis of MFP via Late-Stage Fluorination (Method B)

• Precursor: 4-methyl-3,5-diphenyl-1H-pyrazole.

• Step 1 (Preparation): Dissolve 1.0 equivalent of the precursor in dry acetonitrile.

• Step 2 (Reaction): Add 1.1 equivalents of Selectfluor and heat at reflux with stirring for 1 hour[1].

• Step 3 (Validation): Analyze the crude mixture via 19F NMR. A successful reaction is confirmed by a characteristic quartet around -170.9 ppm (J = 22.7 Hz), indicating the C4-fluorine is coupled to the adjacent methyl group[6].

• Step 4 (Purification): Concentrate and purify via silica gel chromatography (0–10% EtOAc in hexanes) to yield MFP as a yellow solid (approx. 77% yield)[1].

Quantitative Benchmarking

The structural substitutions at the C4 position directly govern both the synthetic viability and the downstream bioorthogonal reactivity of the diene.

Table 1: Synthesis Methodologies Benchmarking

Compound	Synthetic Strategy	Precursor	Reagents	Overall Yield	Scalability
DMP	Cyclocondensation	2,2-dimethyl-1,3-diphenylpropane-1,3-dione	Hydrazine	Moderate	High
DFP	Late-Stage Fluorination	3,5-diphenyl-1H-pyrazole	Selectfluor (2.2 eq)	High	High
MFP	Late-Stage Fluorination	4-methyl-3,5-diphenyl-1H-pyrazole	Selectfluor (1.1 eq)	77%[1]	High
MFP (Alt)	Cyclocondensation	2-fluoro-2-methyl-1,3-diphenylpropane-1,3-dione	Hydrazine	34%[1]	Low

Table 2: Diels-Alder Reactivity & Stability Benchmarking (vs. BCN)

The introduction of gem-difluoro groups in DFP induces massive hyperconjugative antiaromatic destabilization of the ground state and lowers the LUMO energy[7]. This accelerates the IEDDA reaction with strained alkynes like BCN by approximately 500,000-fold compared to DMP, which requires acid catalysis to react at all[8],[7]. MFP represents a highly stable middle-ground, pre-distorting into an envelope conformation that maintains excellent reactivity while resisting biological nucleophiles[9].

Compound	C4 Substituents	Antiaromatic Destabilization (ΔH)	Reactivity with BCN (k, M⁻¹s⁻¹)	Relative Rate
DMP	-CH3, -CH3	1.7 kcal/mol[5]	Unreactive (Requires Acid)[8]	1
MFP	-F, -CH3	6.4 kcal/mol[5]	0.76[7]	~10⁵
DFP	-F, -F	12.8 kcal/mol[5]	5.2[7]	~5 × 10⁵[7]

Visualizations

Fig 1: Synthesis pathways comparing classical cyclocondensation vs. late-stage electrophilic fluorination.

Fig 2: Logical relationship between C4 substitution, antiaromaticity, and resulting Diels-Alder reactivity.

References

• Title: Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles Source: International Journal of Molecular Sciences URL: [Link]

• Title: Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes Source: PubMed Central (PMC) / NIH URL: [Link]

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. thieme-connect.de [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. 1,3-Diphenylpentane-1,4-dione|Research Compound [benchchem.com]
• 5. Bioorthogonal 4H-pyrazole “click” reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles [dspace.mit.edu]

A Comparative Guide to Diene Precursors: The Case of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, the Diels-Alder reaction stands as a cornerstone for the construction of six-membered rings, a ubiquitous scaffold in pharmaceuticals and functional materials. The choice of the diene precursor is paramount, dictating reaction efficiency, stereoselectivity, and overall synthetic strategy. This guide provides an in-depth comparison of 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP) with other commonly employed diene precursors, supported by experimental data and detailed protocols to inform your selection process.

Introduction to 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP) as a Diene Precursor

4,4-Dimethyl-3,5-diphenyl-4H-pyrazole is a heterocyclic compound that can serve as a precursor to a substituted diene for Diels-Alder reactions. The in situ generation of the diene typically involves the thermal extrusion of a molecule of nitrogen gas (N₂). However, a critical aspect of 4,4-dialkyl-4H-pyrazoles is their inherent low reactivity as dienes.[1][2][3]

The sluggish nature of the Diels-Alder reaction with DMP stems from two primary factors:

• Geminal Dimethyl Repulsion: The two methyl groups at the C4 position create significant steric hindrance in the transition state of the cycloaddition, raising the activation energy of the reaction.[4][5]

• Lack of Activating Electronic Effects: Unlike its fluorinated counterparts, DMP lacks the "hyperconjugative antiaromaticity" that electronically activates the pyrazole ring for cycloaddition.[4][5] This electronic stabilization in fluorinated pyrazoles dramatically enhances their reactivity.

Consequently, Diels-Alder reactions involving 4,4-dimethyl-4H-pyrazoles generally necessitate the use of acid catalysis to proceed at a reasonable rate, even with highly reactive dienophiles.[1][2][3] The acid protonates one of the nitrogen atoms, which is thought to lower the energy of the LUMO of the diene, thereby facilitating the reaction with the dienophile's HOMO.

Comparative Analysis of Diene Precursors

To provide a clear performance benchmark, we compare the reactivity of DMP with three widely used diene precursors: cyclopentadiene, furan, and anthracene. The dienophile of choice for this comparison is N-phenylmaleimide, a commonly used reactive partner in Diels-Alder reactions.

Diene Precursor	Structure	Reaction Conditions	Yield	Key Characteristics & Causality
4,4-Dimethyl-3,5-diphenyl-4H-pyrazole (DMP)		Toluene, Lewis Acid (e.g., BF₃·OEt₂), 80-110 °C	Low to Moderate (Estimated)	Low intrinsic reactivity. Requires acid catalysis to overcome the high activation energy caused by geminal dimethyl repulsion and lack of electronic activation. The reaction is often sluggish even with a catalyst.
Cyclopentadiene		Ethyl acetate/Hexane, Room Temperature	High (>90%)	Highly reactive. The diene is locked in the reactive s-cis conformation, minimizing the entropic barrier to reaction. The reaction is often exothermic and proceeds rapidly at room temperature.
Furan		Neat or in solvent (e.g., CH₂Cl₂), Room Temperature to 40 °C	Moderate to High (Reversible)	Moderately reactive, but the reaction is reversible. Furan's aromatic character makes the Diels-Alder reaction less favorable than with non-aromatic dienes. The thermodynamically more stable exo adduct is often favored upon prolonged reaction times or at higher temperatures.
Anthracene		Xylene, Reflux (approx. 140 °C)	Moderate to High	Requires thermal activation. The aromaticity of the central ring of anthracene must be overcome, necessitating higher reaction temperatures. The reaction is generally irreversible.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the Diels-Alder reaction of each diene precursor with N-phenylmaleimide.

Protocol for Acid-Catalyzed Diels-Alder Reaction of DMP

This protocol is a representative procedure based on the established need for acid catalysis with 4,4-dimethyl-4H-pyrazoles.[1][2]

Materials:

• 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (DMP)

• N-phenylmaleimide

• Toluene, anhydrous

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4,4-dimethyl-3,5-diphenyl-4H-pyrazole (1.0 eq).

• Dissolve the DMP in anhydrous toluene (approximately 0.1 M solution).

• Add N-phenylmaleimide (1.1 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add boron trifluoride diethyl etherate (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and then heat to 80-110 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol for Diels-Alder Reaction of Cyclopentadiene

Note: Cyclopentadiene exists as a dimer (dicyclopentadiene) at room temperature and must be "cracked" by heating to generate the monomer before use. This should be done immediately before the reaction.

Materials:

• Dicyclopentadiene

• N-phenylmaleimide

• Ethyl acetate

• Hexanes

Procedure:

• Cracking of Dicyclopentadiene: Set up a fractional distillation apparatus. Gently heat dicyclopentadiene to reflux. The monomeric cyclopentadiene will distill at a lower temperature (b.p. 41 °C). Collect the cyclopentadiene monomer in a receiver cooled in an ice bath.

• In a separate flask, dissolve N-phenylmaleimide (1.0 eq) in a minimal amount of ethyl acetate.

• Add hexanes to the N-phenylmaleimide solution until it becomes slightly cloudy.

• Add the freshly cracked cyclopentadiene (1.2 eq) to the N-phenylmaleimide solution at room temperature with stirring.

• The product will often precipitate out of the solution as a white solid.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with cold hexanes, and air dry.

Protocol for Diels-Alder Reaction of Furan

Materials:

• Furan

• N-phenylmaleimide

• Dichloromethane (optional)

Procedure:

• In a round-bottom flask, dissolve N-phenylmaleimide (1.0 eq) in a minimal amount of dichloromethane or use furan as the solvent.

• Add furan (2.0-5.0 eq) to the solution.

• Stir the reaction mixture at room temperature.

• The reaction progress can be monitored by ¹H NMR to observe the formation of the endo and exo adducts.

• Upon completion, the solvent and excess furan can be removed under reduced pressure.

• The product can often be purified by recrystallization.

Protocol for Diels-Alder Reaction of Anthracene

Materials:

• Anthracene

• N-phenylmaleimide

• Xylene

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine anthracene (1.0 eq) and N-phenylmaleimide (1.0 eq).

• Add xylene to dissolve the reactants (approximately 0.2 M solution).

• Heat the reaction mixture to reflux (approximately 140 °C).

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product will often crystallize out of the solution upon cooling.

• Collect the solid product by vacuum filtration and wash with a small amount of cold xylene or hexanes.

Mechanistic and Workflow Visualizations

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: General mechanism of the Diels-Alder reaction.

Caption: Acid-catalyzed activation of DMP for Diels-Alder reaction.

Conclusion and Recommendations

4,4-dimethyl-3,5-diphenyl-4H-pyrazole presents a significant reactivity challenge as a diene precursor in Diels-Alder reactions. Its use is generally limited to applications where subsequent transformations of the resulting adduct are desired and the forcing conditions of acid catalysis are tolerable.

For general synthetic applications requiring high efficiency and mild reaction conditions, cyclopentadiene remains the diene of choice due to its locked s-cis conformation and high intrinsic reactivity.

Furan offers a balance of reactivity and functionality, but the reversibility of the Diels-Alder reaction must be considered in the experimental design.

Anthracene is a suitable diene for high-temperature applications where a stable, aromatic diene is required.

The selection of a diene precursor should be guided by a thorough understanding of its reactivity profile, the stability of the resulting adduct, and the compatibility of the required reaction conditions with other functional groups in the reactants. While DMP itself has limited general utility, the study of its reactivity and the strategies to overcome its inertness, such as the use of activating substituents like fluorine, provide valuable insights into the design of novel diene systems for advanced applications.

References

• Hünig, S., and Adam, F. (1963). Chemische Berichte, 96(3), 638-651.

• Levandowski, B. J., Abularrage, N. S., Houk, K. N., & Raines, R. T. (2019). Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron-Demand Diels–Alder Dienes. Organic Letters, 21(20), 8492–8495. [Link]

• Abularrage, N. S., Levandowski, B. J., & Raines, R. T. (2020). Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles. International Journal of Molecular Sciences, 21(11), 3964. [Link]

• Abularrage, N. S., Levandowski, B. J., Giancola, J. B., Graham, B. J., & Raines, R. T. (2023). Bioorthogonal 4H-pyrazole “click” reagents. Chemical Communications, 59(25), 3733-3736. [Link]

• Abularrage, N. S., Levandowski, B. J., & Raines, R. T. (2021). Geminal Repulsion Disrupts Diels–Alder Reactions of Geminally Substituted Cyclopentadienes and 4H-Pyrazoles. Tetrahedron, 88, 132095. [Link]

• Abularrage, N. S., & Raines, R. T. (2023). Computational study of an oxetane 4H-pyrazole as a Diels–Alder diene. Tetrahedron Letters, 131, 154743. [Link]

Sources

• 1. Hyperconjugative Antiaromaticity Activates 4H-Pyrazoles as Inverse-Electron Demand Diels–Alder Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. Bioorthogonal 4H-pyrazole “click” reagents - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4,4-Dimethyl-3,5-diphenyl-4H-pyrazole

As a Senior Application Scientist, I understand that handling specialized bioorthogonal reagents requires a delicate balance between preserving the chemical's structural integrity and ensuring absolute laboratory safety.

4,4-Dimethyl-3,5-diphenyl-4H-pyrazole (DMP) is a highly reactive, planar, and symmetrical diene widely utilized in advanced drug development for Diels-Alder "click" chemistry. Because its reactivity is driven by hyperconjugative antiaromaticity, DMP presents unique handling requirements.

This guide provides authoritative, step-by-step logistical and safety protocols for handling DMP, ensuring that your bioconjugation workflows remain both highly efficient and rigorously safe.

Chemical Context & Quantitative Hazard Assessment

DMP (CAS: 30169-45-0) achieves its rapid reaction kinetics through a destabilization energy (ΔH) of approximately 1.7 kcal/mol, making it an exceptionally potent diene for cycloadditions 1[1]. While related 4H-pyrazoles demonstrate robust cellular viability in human cells, the neat solid and concentrated stock solutions must be handled with strict engineering controls to prevent sensitization or unintended reactivity[1].

Table 1: Quantitative Chemical & Operational Parameters for DMP

Parameter	Value	Operational Significance
CAS Number	30169-45-0	Primary identifier for inventory and regulatory tracking 2[2].
Molecular Weight	248.32 g/mol	Required for precise stoichiometric calculations in bioconjugation[2].
Destabilization Energy (ΔH)	1.7 kcal/mol	Indicates hyperconjugative antiaromaticity; drives high Diels-Alder reactivity[1].
Max Cellular Viability Conc.	100 μM	Upper limit for in vivo/in vitro assays before potential cytotoxic effects[1].
Fume Hood Face Velocity	80–100 fpm	Minimum airflow required to prevent inhalation of aerosolized micro-particles.

Personal Protective Equipment (PPE) Matrix

The selection of PPE for DMP is dictated by its physical state (fine organic powder) and the solvents required for its dissolution.

Table 2: Required PPE and Mechanistic Justification

PPE Category	Specification	Causality & Scientific Justification
Hand Protection	Nitrile (≥4 mil) OR Viton/Butyl	Causality: Nitrile provides an adequate barrier against the dry solid. However, if DMP is dissolved in Dichloromethane (DCM), standard nitrile degrades rapidly. Switch to Viton or Butyl rubber gloves for halogenated solvent workflows.
Eye Protection	ANSI Z87.1 Safety Goggles	Causality: Protects against micro-particulate airborne dispersion during weighing and severe ocular irritation from solvent splashes during dissolution.
Body Protection	Flame-Resistant (FR) Lab Coat	Causality: Prevents electrostatic accumulation (which can ignite solvent vapors) and protects skin from accidental exposure to the reactive diene core.
Respiratory	Fume Hood (Primary)	Causality: Handling must be restricted to a certified fume hood. If a hood fails during a spill, an N95/P100 respirator prevents inhalation of the crystalline powder.

Operational Workflows & Standard Operating Procedures

To ensure absolute trustworthiness in your experimental setup, every protocol below is designed as a self-validating system . Do not proceed to the next step unless the validation criteria of the current step are met.

Figure 1: Operational workflow for handling, reacting, and disposing of DMP.

Protocol A: Safe Weighing and Solubilization

• Step 1: Electrostatic Mitigation

  • Action: Discharge the weighing boat using an anti-static ionizer gun and use a grounded, stainless-steel micro-spatula.

  • Causality: DMP is a highly conjugated organic powder. Static charge accumulation causes aerosolization, leading to inhalation risks and loss of mass accuracy during micro-dosing.

  • Validation: The powder transfers smoothly without clinging to the spatula or the sides of the weighing boat.

• Step 2: Solubilization

  • Action: Transfer the weighed solid to an amber glass vial (to prevent photo-degradation) and add an anhydrous, degassed solvent (e.g., DMSO for biological assays, or DCM for synthetic scale-up). Vortex gently.

  • Causality: Degassed solvents prevent premature oxidation of the pyrazole ring, preserving its antiaromatic reactivity for the intended click reaction.

  • Validation: The solution must become optically clear. Any persistent turbidity indicates the presence of polymerized or degraded insoluble byproducts; discard if cloudy.

Protocol B: Bioorthogonal Reaction Setup

• Step 1: Reagent Introduction

  • Action: Introduce the dienophile (e.g., a strained cyclooctyne) dropwise to the DMP solution under an inert atmosphere (Nitrogen or Argon) 3[3].

  • Causality: Dropwise addition controls the localized concentration, preventing exothermic runaway and ensuring highly regioselective cycloaddition.

  • Validation: Monitor the reaction via LC-MS or TLC. The disappearance of the DMP mass peak (m/z ~249 [M+H]+) validates complete consumption.

Spill Management and Waste Disposal Plan

Improper disposal of reactive dienes and their solvents can lead to severe facility hazards. Follow this segregation plan strictly.

• Solid Spill Response: Do not sweep dry. Dry sweeping aerosolizes the reactive powder. Cover the spill with damp absorbent paper to suppress dust, carefully scoop into a hazardous waste bag, and wipe the area with a solvent-soaked rag (e.g., ethanol).

• Liquid Spill Response: Apply inert absorbent pads (e.g., vermiculite). Avoid using combustible materials like sawdust.

• Waste Segregation (Critical):

  • Non-Halogenated Route: If DMP was dissolved in DMSO, DMF, or Ether, route the effluent to the Non-Halogenated Organic Waste carboy.

  • Halogenated Route: If DMP was dissolved in DCM or Chloroform, it must be routed to the Halogenated Organic Waste carboy.

  • Causality: Mixing halogenated solvents with non-halogenated waste streams can lead to highly exothermic reactions or the release of toxic gases in downstream waste processing facilities.

References

• 爱化学 (iChemistry). "CAS:30169-45-0_爱化学". Available at: [Link]

• NIH PubMed Central. "Bioorthogonal 4H-pyrazole “click” reagents - PMC". Available at:[Link]

• Scribd. "Click Chemistry With Cyclopentadiene | PDF". Available at: [Link]

Sources

• 1. Bioorthogonal 4H-pyrazole “click” reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ichemistry.cn [ichemistry.cn]
• 3. scribd.com [scribd.com]